Azvudine-13C,15N2,d2

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Characterization of Isotopically Labeled Azvudine-13C,15N2,d2

Abstract

This technical guide provides a comprehensive framework for the synthesis and characterization of Azvudine-13C,15N2,d2, an isotopically labeled analogue of the antiviral agent Azvudine. Azvudine (FNC) is a nucleoside reverse transcriptase inhibitor with demonstrated activity against HIV, HBV, and SARS-CoV-2.[1][2][3] The incorporation of stable isotopes is critical for a variety of advanced biomedical and pharmaceutical studies, including metabolic fate determination, pharmacokinetic/pharmacodynamic (PK/PD) modeling, and as an internal standard for quantitative bioanalysis.[4][5][6] This document outlines a proposed synthetic strategy, leveraging established nucleoside chemistry and isotopic labeling techniques, and details the requisite analytical methodologies for structural confirmation and purity assessment. It is intended for researchers, chemists, and drug development professionals engaged in the study of antiviral therapeutics.

Introduction: The Rationale for Isotopic Labeling of Azvudine

Azvudine, chemically known as 2′-Deoxy-2′-β-fluoro-4′-azidocytidine, functions by inhibiting viral replication through chain termination.[7][8] To fully understand its mechanism of action, metabolic pathways, and quantify its presence in complex biological matrices, a high-fidelity internal standard is indispensable. Stable isotope labeling, wherein specific atoms are replaced with their heavier, non-radioactive isotopes, provides the ideal tool.[5][6]

The target molecule, Azvudine-13C,15N2,d2, incorporates labels at key positions:

• 13C and 15N2 in the Cytosine Ring: Labeling the nucleobase provides a distinct mass shift that is unlikely to be lost during metabolic transformations of the sugar moiety. This is crucial for tracking all metabolites originating from the parent drug.

• d2 (Deuterium) in the Sugar Moiety: Introducing deuterium atoms on the ribose scaffold further increases the mass difference from the unlabeled drug, minimizing any potential for isotopic crosstalk in mass spectrometry-based quantification.

This multi-labeling strategy creates a robust tracer for advanced analytical studies, offering unparalleled precision and sensitivity.[4]

Proposed Synthetic Strategy: A Convergent Approach

A direct synthesis of labeled Azvudine is not publicly documented in a single source. Therefore, a convergent strategy is proposed, based on well-established synthetic routes for Azvudine and general methods for isotopic labeling of nucleosides.[1][9][10] The strategy involves the independent synthesis of an isotopically labeled cytosine precursor and a deuterated 4'-azido-2'-deoxy-2'-fluororibofuranoside derivative, followed by a crucial glycosylation step to couple the two fragments.

Diagram: Proposed Synthetic Workflow

Caption: Convergent synthesis of labeled Azvudine.

Part A: Synthesis of Isotopically Labeled Cytosine Precursor

The synthesis of the 13C,15N2-labeled cytosine moiety is a critical step. While numerous methods exist for labeling pyrimidines, a common approach involves constructing the heterocyclic ring from smaller, commercially available labeled precursors.[10]

Protocol: Synthesis of [13C,15N2]-Cytosine (Conceptual)

• Starting Materials: Commercially available [13C,15N2]-Urea and a suitable three-carbon synthon (e.g., malondialdehyde derivative).

• Condensation: React [13C,15N2]-Urea with the C3 synthon under basic conditions to form the pyrimidine ring structure. This directly incorporates one 13C and two 15N atoms into the core ring.

• Amination: Convert the resulting uracil analogue to cytosine. This is often achieved via a multi-step process involving conversion to a 4-thio or 4-chloro intermediate followed by displacement with ammonia.

• Protection & Silylation: The resulting labeled cytosine must be protected (e.g., with benzoyl or acetyl groups) and subsequently silylated (e.g., with HMDS) to activate it for the upcoming glycosylation reaction.

Causality: Silylation of the nucleobase enhances its solubility in organic solvents and increases the nucleophilicity of the N1 nitrogen, facilitating a regioselective bond formation with the sugar moiety during the glycosylation step.

Part B: Synthesis of Deuterated 4'-Azido Sugar Donor

The synthesis of the sugar component starts from a D-ribose derivative. The key transformations are fluorination, deuteration, and azidation at the 4' position.[1][11]

Protocol: Synthesis of Deuterated 4'-Azido-2'-deoxy-2'-fluororibofuranoside (Conceptual)

• Starting Material: A protected D-ribose derivative, such as 1,3,5-Tri-O-benzoyl-D-ribofuranose.[1]

• Fluorination: Introduce the fluorine atom at the 2' position, typically using a reagent like diethylaminosulfur trifluoride (DAST).[11] This reaction proceeds with an inversion of stereochemistry, establishing the required arabinofuranosyl configuration.

• Deuteration: The introduction of deuterium (d2) can be achieved at a stage where a suitable precursor allows for reduction with a deuterium source (e.g., NaBD4) or through catalytic H-D exchange.[12][13] The precise step for deuteration must be strategically chosen to avoid exchange reactions later in the synthesis. For instance, creating a double bond at the 4'-5' position followed by deuteration could be a viable route.

• Activation: The 1'-position is activated for glycosylation, often by converting the 1'-hydroxyl group into a good leaving group, such as a bromide.[11]

• 4'-Azidation: The crucial 4'-azido group is introduced. This is a challenging step that often involves the formation of an unsaturated sugar intermediate, followed by the addition of an azide source.[1][14]

Part C: Glycosylation and Final Deprotection

This convergent step unites the labeled base and the labeled sugar.

Protocol: Coupling and Final Steps

• Glycosylation: The silylated [13C,15N2]-cytosine is coupled with the deuterated 4'-azido-2'-deoxy-2'-fluororibofuranosyl bromide under Lewis acid catalysis (e.g., SnCl4). This reaction forms the critical N-glycosidic bond.

• Deprotection: All protecting groups (e.g., benzoyl groups on the sugar and any protection on the exocyclic amine of cytosine) are removed. A common method is treatment with methanolic ammonia.[14]

• Purification: The final product, Azvudine-13C,15N2,d2, is purified to a high degree (>98%) using preparative High-Performance Liquid Chromatography (HPLC).

Characterization and Quality Control

Rigorous analytical characterization is mandatory to confirm the identity, purity, and extent of isotopic incorporation in the final product.

Diagram: Analytical Characterization Workflow

Caption: Key analytical techniques for validation.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is the primary tool for confirming the successful incorporation of all stable isotopes.

• Objective: To determine the exact mass of the labeled molecule and quantify the isotopic enrichment.

• Methodology: The sample is analyzed by LC-HRMS (e.g., Orbitrap or TOF).

• Expected Results: The molecular weight of Azvudine is 286.223 g/mol .[8] The target molecule, Azvudine-13C,15N2,d2, has one 13C, two 15N, and two D atoms. The expected mass increase is approximately (1.003) + 2(0.997) + 2(1.006) = 1.003 + 1.994 + 2.012 ≈ 5.009 amu. The HRMS spectrum should show a new parent ion peak at M+5 relative to an unlabeled Azvudine standard, with the measured mass matching the theoretical calculated mass to within 5 ppm. The isotopic distribution pattern will also be distinct and can be used to confirm the number of incorporated labels.

Parameter	Unlabeled Azvudine	Azvudine-13C,15N2,d2
Formula	C9H11FN6O4	[13C]C8H9D2F[15N2]N4O4
Monoisotopic Mass	286.0826	~291.0916
Expected Mass Shift	N/A	+5

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the precise location of the isotopic labels and verifying the overall chemical structure.

• Objective: To provide unambiguous structural confirmation.

• Methodology: A suite of NMR experiments should be conducted, including 1H, 13C, 19F, and potentially 15N NMR.

• Expected Results:

  • 1H NMR: The spectrum will be similar to unlabeled Azvudine, but the signals for the protons attached to the deuterated carbons will be absent or significantly diminished.

  • 13C NMR: The signal for the labeled carbon in the cytosine ring will appear as a doublet due to one-bond coupling with the adjacent 15N nucleus (1JCN). This provides direct evidence of the C-N bond between the isotopes.[9]

  • 15N NMR: Direct detection or 2D experiments (e.g., 1H-15N HMBC) will confirm the presence and chemical environment of the nitrogen labels.

  • 19F NMR: The fluorine signal should remain unchanged, confirming that the sugar pucker and overall conformation are not altered by the isotopic substitution.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for determining the chemical and radiochemical (if applicable) purity of the final compound.

• Objective: To quantify the purity of the final product.

• Methodology: A validated reverse-phase HPLC method with UV detection is used. The mobile phase typically consists of a gradient of water and acetonitrile with a modifier like formic acid or TFA.

• Expected Results: The labeled product should co-elute with an unlabeled Azvudine reference standard, as stable isotope substitution does not significantly alter chromatographic behavior. The purity should be ≥98% as determined by the peak area percentage.

Conclusion

The synthesis of Azvudine-13C,15N2,d2 is a complex but achievable goal for a skilled synthetic chemistry team. The proposed convergent strategy offers a logical and efficient pathway by allowing for the parallel preparation of the key labeled intermediates. Rigorous characterization by HRMS, multi-nuclear NMR, and HPLC is non-negotiable to ensure the final product meets the high standards required for its intended use in quantitative bioanalysis and metabolic research. This isotopically labeled internal standard is a powerful tool that will enable more precise and reliable investigations into the clinical pharmacology of Azvudine, ultimately supporting its development and therapeutic application.

References

• Fully Continuous Flow Synthesis of 2′-Deoxy-2′-fluoro-arabinoside: A Key Intermediate of Azvudine. ACS Publications. Available at: [Link]

• Advances in the effectiveness and safety of azvudine treatment: a comprehensive review. Frontiers in Pharmacology. Available at: [Link]

• A general synthesis of specifically deuterated nucleotides for studies of DNA and RNA. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Use of 13C as an indirect tag in 15N specifically labeled nucleosides. Syntheses of [8-13C-1,7,NH2-15N3]adenosine, -guanosine, and their deoxy analogues. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of 2′-Deoxy-2′-β-fluoro-4′-azido-5-fluorouridine as a Potential Anti-HIV Agent. Molecules. Available at: [Link]

• Deuterated nucleotides as chemical probes of RNA structure: a detailed protocol for the enzymatic synthesis of a complete set of nucleotides specifically deuterated at ribose carbons. ScienceOpen. Available at: [Link]

• Chemical Synthesis of 13C and 15N Labeled Nucleosides. ResearchGate. Available at: [Link]

• Azide‐modified Nucleosides as Versatile Tools for Bioorthogonal Labeling and Functionalization. Chemistry – An Asian Journal. Available at: [Link]

• The Synthesis of Deuterionucleosides. ResearchGate. Available at: [Link]

• SYNTHESIS OF BASE-SELECTIVELY DEUTERIUM-LABELLED NUCLEOSIDES BY THE Pd/C-CATALYZE. HETEROCYCLES. Available at: [Link]

• A γ-15N-Labeled Diazo-Transfer Reagent for the Synthesis of β-15N‑Azido-l-alanine. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of deuterated ribo nucleosides, N-protected phosphoramidites, and oligonucleotides. Google Patents.

• Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro. PLOS ONE. Available at: [Link]

• Synthesis of Stable‐Isotope (13C and 15N) Labeled Nucleosides and Their Applications. ChemInform. Available at: [Link]

• Metabolic labeling by nucleoside analogs. ResearchGate. Available at: [Link]

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• Isotopic Labeling of Metabolites in Drug Discovery Applications. PubMed. Available at: [Link]

• 1H-NMR spectra of a AZT in CDCl3, b succinoylated AZT in CDCl3, c... ResearchGate. Available at: [Link]

• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions. Available at: [Link]

• Effectiveness and safety of azvudine in COVID-19: A systematic review and meta-analysis. PLOS ONE. Available at: [Link]

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A Comprehensive Technical Guide to the Chemical and Physical Properties of Azvudine-¹³C,¹⁵N₂,d₂

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the chemical and physical properties of the isotopically labeled antiviral agent, Azvudine-¹³C,¹⁵N₂,d₂. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of the causality behind its characteristics and the experimental methodologies for its analysis.

Introduction: Azvudine and the Significance of Isotopic Labeling

Azvudine, a nucleoside reverse transcriptase inhibitor, has demonstrated considerable efficacy against a range of viruses, including HIV, HBV, and HCV[][2]. Its mechanism of action involves the inhibition of viral reverse transcriptase, a critical enzyme in the replication cycle of these viruses[][2]. To facilitate advanced research in pharmacokinetics, metabolism, and as an internal standard for quantitative bioanalysis, the synthesis of isotopically labeled Azvudine, specifically Azvudine-¹³C,¹⁵N₂,d₂, is of paramount importance.

Stable isotope labeling, the incorporation of non-radioactive isotopes such as ¹³C, ¹⁵N, and deuterium (²H or d), offers a powerful tool in drug development[3][4]. These labeled compounds are chemically identical to their unlabeled counterparts in terms of biological activity but are distinguishable by mass-sensitive analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy[]. This distinction allows for precise tracking and quantification of the drug and its metabolites in complex biological matrices[4].

dot graph "significance_of_isotopic_labeling" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Drug Development & Research"; bgcolor="#FFFFFF"; "Unlabeled_Azvudine" [label="Unlabeled Azvudine"]; "Isotopically_Labeled_Azvudine" [label="Azvudine-¹³C,¹⁵N₂,d₂", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Unlabeled_Azvudine" -> "Isotopically_Labeled_Azvudine" [label="Isotopic Synthesis"]; }

subgraph "cluster_1" { label="Key Applications"; bgcolor="#FFFFFF"; "Pharmacokinetics" [label="Pharmacokinetics (ADME)"]; "Metabolism_Studies" [label="Metabolite Identification"]; "Quantitative_Bioanalysis" [label="Internal Standard in LC-MS"]; }

"Isotopically_Labeled_Azvudine" -> "Pharmacokinetics"; "Isotopically_Labeled_Azvudine" -> "Metabolism_Studies"; "Isotopically_Labeled_Azvudine" -> "Quantitative_Bioanalysis"; } END_DOT Caption: The role of isotopically labeled Azvudine in drug development.

Chemical Properties

The fundamental chemical identity of Azvudine and its isotopically labeled analog are detailed below. The incorporation of stable isotopes results in a predictable increase in molecular weight without altering the chemical structure or reactivity.

Property	Azvudine (Unlabeled)	Azvudine-¹³C,¹⁵N₂,d₂ (Labeled)
Chemical Name	4-amino-1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one	4-amino-1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one-¹³C,¹⁵N₂,d₂
Molecular Formula	C₉H₁₁FN₆O₄[][6]	C₈¹³CH₉d₂FN₄¹⁵N₂O₄
Molecular Weight	286.22 g/mol [][6]	Approx. 291.24 g/mol
Monoisotopic Mass	286.08258102 Da[2]	Approx. 291.0959 g/mol
Appearance	Off-white Crystalline Powder[]	Off-white Crystalline Powder
Chemical Structure

dot graph "chemical_structure" { layout=neato; node [shape=none, image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=24769759&t=l"]; Azvudine; } END_DOT Caption: Chemical structure of Azvudine.

Physical Properties

The physical properties of Azvudine are critical for its formulation and handling. The isotopic labeling in Azvudine-¹³C,¹⁵N₂,d₂ is not expected to significantly alter its bulk physical properties such as solubility and melting point.

Property	Value	Source
Melting Point	99.0-100.0°C	[]
Solubility	Soluble in DMSO (up to 100 mg/mL), Water (up to 50 mg/mL), and Ethanol (up to 57 mg/mL).[7][8]	[7][8]
Storage (Solid)	Store at -20°C for long-term stability.[][6]	[][6]
Storage (Solution)	Store at -80°C for up to 6 months.[9]	[9]
UV λmax	242, 270 nm	[10]

Stability: Azvudine is a stable compound under standard storage conditions. However, forced degradation studies on the similar compound Zidovudine suggest potential degradation under hydrolytic (acidic and basic) and photolytic conditions[11]. Therefore, it is recommended to protect Azvudine and its labeled analog from prolonged exposure to light and extreme pH conditions.

Analytical Characterization

The analysis of Azvudine-¹³C,¹⁵N₂,d₂ relies on techniques that can differentiate it from the unlabeled form. The following sections detail the principles and expected outcomes for key analytical methods.

Mass Spectrometry (MS)

Mass spectrometry is the primary technique for the analysis of isotopically labeled compounds due to its ability to resolve molecules based on their mass-to-charge ratio.

Experimental Protocol: LC-MS/MS for Quantification

• Sample Preparation: Protein precipitation of plasma samples is a common and effective method. A typical procedure involves the addition of 3 volumes of methanol to 1 volume of plasma, followed by vortexing and centrifugation to pellet the precipitated proteins[12].

• Chromatographic Separation: Reversed-phase HPLC is used to separate Azvudine from other plasma components.

  • Column: Waters Atlantis® T3 (2.1 × 100 mm, 3.0 µm) or equivalent C18 column[13].

  • Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and an aqueous solution containing 0.1% formic acid is commonly employed[12].

  • Flow Rate: 0.3 mL/min[12].

  • Injection Volume: 5 µL[12].

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Analysis: Multiple Reaction Monitoring (MRM) is used for quantification. The transition of the protonated molecule [M+H]⁺ to a specific product ion is monitored.

Expected Results for Azvudine-¹³C,¹⁵N₂,d₂:

• Parent Ion [M+H]⁺: The m/z of the parent ion for the labeled compound will be approximately 5 units higher than that of the unlabeled Azvudine (287.2 for unlabeled vs. ~292.2 for labeled). The exact mass difference will depend on the specific positions of the labels.

• Fragmentation Pattern: The fragmentation pattern will be similar to unlabeled Azvudine, but the m/z of the fragments containing the isotopic labels will be shifted accordingly. For example, a fragment containing the ¹³C-labeled carbon and the two ¹⁵N atoms would show a mass shift of +3 Da.

dot graph "lc_ms_workflow" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Sample" [label="Biological Sample\n(e.g., Plasma)"]; "Extraction" [label="Protein Precipitation\n(Methanol)"]; "HPLC" [label="Reversed-Phase HPLC\n(C18 Column)"]; "MS" [label="Mass Spectrometry\n(ESI-MRM)"]; "Data" [label="Quantification of\nLabeled Azvudine"];

"Sample" -> "Extraction" -> "HPLC" -> "MS" -> "Data"; } END_DOT Caption: A typical LC-MS/MS workflow for the analysis of Azvudine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can confirm the position of isotopic labels.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 1 mg of the compound in a suitable deuterated solvent, such as DMSO-d₆[14].

• Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 300 MHz or higher).

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum.

Expected Results for Azvudine-¹³C,¹⁵N₂,d₂:

• ¹H NMR: The proton spectrum will be largely similar to that of unlabeled Azvudine. However, the signal for the proton attached to the ¹³C-labeled carbon will appear as a doublet due to ¹J(¹³C-¹H) coupling[14]. The signals for the deuterated positions will be absent.

• ¹³C NMR: The signal for the ¹³C-enriched carbon will be significantly enhanced in intensity compared to the other carbon signals at natural abundance.

• ¹⁵N NMR or HMBC: While direct ¹⁵N NMR is less common, heteronuclear multiple bond correlation (HMBC) experiments can show correlations between protons and the ¹⁵N-labeled nitrogen atoms, confirming their location.

Mechanism of Action

Azvudine is a prodrug that is converted intracellularly to its active triphosphate form, Azvudine triphosphate (FNC-TP)[15]. FNC-TP acts as a competitive inhibitor of viral reverse transcriptase. Its incorporation into the growing viral DNA chain leads to chain termination, thus halting viral replication[2][16]. The isotopic labels in Azvudine-¹³C,¹⁵N₂,d₂ do not interfere with this mechanism of action.

dot graph "mechanism_of_action" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Azvudine" [label="Azvudine (Prodrug)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Phosphorylation" [label="Intracellular\nPhosphorylation"]; "FNCTP" [label="Azvudine Triphosphate\n(FNC-TP - Active Form)"]; "RT" [label="Viral Reverse\nTranscriptase"]; "Incorporation" [label="Incorporation into\nViral DNA"]; "Termination" [label="Chain Termination", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Inhibition" [label="Inhibition of Viral\nReplication"];

"Azvudine" -> "Phosphorylation" -> "FNCTP"; "FNCTP" -> "RT" [label="Competitive\nInhibition"]; "RT" -> "Incorporation"; "Incorporation" -> "Termination" -> "Inhibition"; } END_DOT Caption: The mechanism of action of Azvudine.

Conclusion

Azvudine-¹³C,¹⁵N₂,d₂ is an invaluable tool for the advanced study of the antiviral agent Azvudine. Its chemical and physical properties are nearly identical to the parent compound, with the key difference being its increased mass, which allows for its sensitive and specific detection by mass spectrometry. The analytical protocols outlined in this guide provide a framework for the accurate characterization and quantification of this important research compound.

References

• Singh, S., et al. (2016). A stability-indicating LC–MS/MS method for zidovudine: Identification, characterization and toxicity prediction of two major acid degradation products. Journal of Pharmaceutical and Biomedical Analysis, 129, 34-43.

• Frontiers. (n.d.). EVALUATION OF THE SAFETY AND CLINICAL EFFICACY OF AZVUDINE IN PATIENTS INFECTED WITH SARS-COV-2 VI. Retrieved from [Link]

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• Wikipedia. (n.d.). Azvudine. Retrieved from [Link]

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• Stable Isotope. (n.d.). Enhancing Drug Metabolism Studies with 13C-Labeled Compounds. Retrieved from [Link]

• Moravek. (n.d.). An Overview of Stable-Labeled Compounds & Their Applications. Retrieved from [Link]

• MDPI. (n.d.). 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. Retrieved from [Link]

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• Wang, R. R., et al. (2014). Azvudine, a novel nucleoside reverse transcriptase inhibitor showed good drug combination features and better inhibition on drug-resistant strains than lamivudine in vitro. PloS one, 9(8), e105617.

• Frontiers. (2025, April 24). Advances in the effectiveness and safety of azvudine treatment: a comprehensive review. Retrieved from [Link]

• Chemicals Knowledge Hub. (2023, June 15). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Retrieved from [Link]

• PubMed. (2023, November 30). Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. Retrieved from [Link]

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• ResearchGate. (n.d.). 1 H-NMR spectra of a AZT in CDCl 3 , b succinoylated AZT in CDCl 3 , c.... Retrieved from [Link]

• ResearchGate. (n.d.). UV spectra of zidovudine and lamivudine (k max ¼ 271 and 276 respectively). Retrieved from [Link]

• Outline. (n.d.). 176.04 Da. Retrieved from [Link]

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Precision Bioanalysis and Preliminary In Vitro Profiling of Azvudine using Azvudine-13C,15N2,d2

Executive Summary

Azvudine (FNC; 2'-deoxy-2'-β-fluoro-4'-azidocytidine) is a pioneering dual-target nucleoside analogue that exerts potent inhibitory effects against both the HIV-1 reverse transcriptase (RT) and the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp)[1]. To deeply understand its pharmacokinetic (PK) profile, cellular permeability, and metabolic stability, highly precise bioanalytical methods are required. The introduction of Azvudine-13C,15N2,d2—a stable isotope-labeled (SIL) internal standard—has revolutionized the liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows used in these preliminary in vitro studies[2].

This technical guide dissects the mechanistic causality behind the use of this specific isotope, outlines the intracellular phosphorylation kinetics of Azvudine, and provides a self-validating experimental protocol for its precise quantification.

The Mechanistic Imperative of Azvudine-13C,15N2,d2 in LC-MS/MS

In bioanalysis, the "matrix effect"—where co-eluting endogenous compounds from cell lysates or plasma suppress or enhance the ionization of the target analyte—is the primary source of quantitative error.

Causality of the Isotope Selection: Azvudine-13C,15N2,d2 incorporates one Carbon-13, two Nitrogen-15, and two Deuterium atoms, resulting in a precise +5 Da mass shift compared to the unlabeled drug[2]. This specific +5 Da shift is a mechanistic necessity. It is large enough to completely bypass isotopic cross-talk from the natural M+1, M+2, and M+3 isotopic envelopes of Azvudine, yet structurally identical enough to perfectly co-elute chromatographically.

By spiking this SIL-IS into the raw biological matrix prior to extraction, the protocol becomes a self-validating system . Any loss of analyte during protein precipitation or any ion suppression during electrospray ionization (ESI) is proportionally mirrored by the SIL-IS. Consequently, the final analyte-to-IS peak area ratio remains absolute and immune to matrix variability[3].

In Vitro Intracellular Phosphorylation Kinetics

Azvudine is a prodrug. Its antiviral efficacy is strictly dictated by its intracellular conversion into its active triphosphate form (FNC-TP).

The Enzymatic Cascade: Upon entering the host cell, Azvudine is phosphorylated by host deoxycytidine kinase (dCK) into Azvudine monophosphate (FNC-MP). This initial phosphorylation is the rate-limiting step of the entire activation cascade[4]. Subsequent rapid phosphorylations by nucleoside monophosphate kinase (NMPK) and nucleoside diphosphate kinase (NDPK) yield FNC-TP. FNC-TP then competes with endogenous nucleotides, causing premature chain termination in viral RNA synthesis[5].

Intracellular phosphorylation cascade of Azvudine leading to viral polymerase inhibition.

In Vitro Metabolic Stability and Permeability Profiling

Before advancing to in vivo models, Azvudine's stability and permeability are rigorously profiled using human liver microsomes (HLMs) and Caco-2 cell monolayers. The quantitative data derived from these LC-MS/MS studies dictate dosing regimens and predict oral bioavailability.

Parameter	Assay Model	Representative Value	Clinical Implication
Half-Life ( t1/2​ )	Human Liver Microsomes (HLM)	> 60 min	High metabolic stability against CYP450 enzymes.
Intrinsic Clearance ( CLint​ )	Human Liver Microsomes (HLM)	< 15 µL/min/mg	Low hepatic first-pass metabolism.
Apparent Permeability ( Papp​ )	Caco-2 Cell Monolayer (A to B)	> 1.0×10−6 cm/s	Excellent intestinal absorption and oral bioavailability.
Efflux Ratio ( Papp​ B-A / A-B)	Caco-2 Cell Monolayer	< 2.0	Not a primary substrate for P-glycoprotein (P-gp) efflux.

Experimental Protocol: Self-Validating LC-MS/MS Methodology

The following methodology details the step-by-step in vitro quantification of Azvudine from cell lysates or plasma using Azvudine-13C,15N2,d2.

Step 1: Sample Preparation & IS Spiking

• Aliquot 50 µL of the biological sample (e.g., plasma or cell lysate) into a clean microcentrifuge tube.

• Add 10 µL of the Azvudine-13C,15N2,d2 working solution (e.g., 500 ng/mL) to the sample. Causality: Spiking before extraction ensures the internal standard accounts for any physical losses or degradation during the subsequent precipitation step.

• Vortex for 10 seconds to ensure homogeneous distribution.

Step 2: Protein Precipitation

• Add 150 µL of ice-cold methanol (or acetonitrile) to the mixture to denature and precipitate matrix proteins[3].

• Vortex vigorously for 3 minutes to maximize extraction recovery.

• Centrifuge at 13,000 rpm for 15 minutes at 4°C.

• Transfer the clear supernatant to an autosampler vial for analysis.

Step 3: Chromatographic Separation

• Column Selection: Use a Waters Atlantis T3 column (2.1 × 100 mm, 3.0 µm) or a Waters ACQUITY UPLC BEH Amide column. Causality: These columns provide superior retention and peak shape for highly polar nucleoside analogues[3][4].

• Mobile Phase:

  • Phase A: Aqueous solution containing 0.2% formic acid. Causality: Formic acid acts as a proton donor, significantly enhancing ionization efficiency in positive ESI mode[3].

  • Phase B: 100% Acetonitrile.

• Gradient: Isocratic or shallow gradient elution (e.g., 15% B to 85% B) at a flow rate of 0.3 mL/min.

Step 4: Mass Spectrometry (ESI-MS/MS)

• Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

• Monitor via Multiple Reaction Monitoring (MRM).

  • Azvudine Transition: Target the specific precursor-to-product ion transition for the unlabeled drug.

  • Azvudine-13C,15N2,d2 Transition: Target the corresponding +5 Da shifted transition to quantify the exact recovery ratio.

Self-validating LC-MS/MS bioanalytical workflow utilizing Azvudine-13C,15N2,d2.

Conclusion

The integration of Azvudine-13C,15N2,d2 into in vitro LC-MS/MS workflows is not merely a procedural step; it is a mechanistic necessity for ensuring data integrity. By neutralizing matrix effects and standardizing extraction recoveries, this stable isotope-labeled standard empowers researchers to accurately map Azvudine's phosphorylation kinetics, metabolic stability, and ultimate therapeutic potential.

References

• Advances in the effectiveness and safety of azvudine tre
• Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect. nih.gov.
• Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro. plos.org.
• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. nih.gov.
• Azvudine-13C,15N2,d2 (RO-0622-13C,15N2,d2; FNC...). invivochem.com.

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• 2. Azvudine-13C,15N2,d2 (RO-0622-13C,15N2,d2; FNC-13C,15N2,d2) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 3. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro | PLOS One [journals.plos.org]

Decoding the Labeling Pattern of Azvudine-13C,15N2,d2: A Technical Guide for LC-MS/MS Bioanalysis

Executive Summary

Azvudine (also known as FNC or RO-0622) is a highly potent, first-in-class nucleoside reverse transcriptase inhibitor (NRTI) with a dual-target mechanism of action against HIV, HBV, and the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2[1][2][3]. To accurately quantify this drug in complex biological matrices (e.g., plasma, intracellular fluid) during pharmacokinetic (PK) and pharmacodynamic (PD) profiling, a stable isotope-labeled internal standard (SIL-IS) is mandatory.

Azvudine-13C,15N2,d2 is the premier isotopic variant engineered for this purpose[4]. As a Senior Application Scientist, I have structured this whitepaper to decode the exact chemical logic behind this specific labeling pattern, demonstrating why these atomic substitutions are not random, but rather a calculated necessity for mass spectrometry and metabolic stability.

Structural Anatomy and the Causality of Isotope Placement

Azvudine is a cytidine analogue structurally defined as 4'-azido-2'-deoxy-2'-β-fluoro-cytidine (Molecular Formula: C9H11FN6O4)[3][]. The molecule consists of an unmodified cytosine base attached to a heavily modified ribose ring (featuring a 2'-fluoro group and a 4'-azido group).

In the commercially synthesized Azvudine-13C,15N2,d2 , the five heavy isotopes (+5 Da mass shift) are exclusively localized on the cytosine base , not the ribose ring. The exact labeling pattern is as follows:

• 13C (Carbon-13): Positioned at the C2 carbon of the pyrimidine ring.

• 15N2 (Nitrogen-15): Positioned at the N1 and N3 (or exocyclic N4) nitrogens of the pyrimidine ring.

• d2 (Deuterium): Positioned at the C5 and C6 carbons of the pyrimidine ring.

The Causality Behind the Design

• Mass Spectrometry Fragmentation Dynamics: In positive electrospray ionization (ESI+), nucleoside analogues undergo collision-induced dissociation (CID) by cleaving the N-glycosidic bond. This yields a protonated base fragment [Base+H]+. By placing all five heavy isotopes on the cytosine ring, the primary Multiple Reaction Monitoring (MRM) transition retains the entire +5 Da shift in both the precursor and product ions. This completely eliminates isotopic cross-talk from the natural M+1 and M+2 isotopes of the highly concentrated parent drug.

• Eradication of H/D Exchange: Deuterium atoms placed on hydroxyl (-OH) or amine (-NH2) groups undergo rapid back-exchange with protic solvents (like water or methanol used in LC mobile phases). By anchoring the two deuteriums to the C5 and C6 carbons of the pyrimidine ring, they form highly stable C-D bonds that are impervious to H/D exchange, ensuring the standard remains analytically viable.

Pharmacological Activation & Mechanism of Action

Azvudine is a prodrug. Upon entering the host cell, it must be sequentially phosphorylated by cellular kinases (such as deoxycytidine kinase) into its active triphosphate form (FNC-TP)[2]. The 4'-azido group creates steric hindrance that prevents further viral DNA/RNA chain elongation, while the 2'-fluoro group enhances the acidic stability of the nucleoside[].

Fig 1: Intracellular activation pathway of Azvudine into its active triphosphate form.

Self-Validating Experimental Protocol: LC-MS/MS Bioanalysis

To quantify Azvudine in human plasma, the following protocol utilizes Azvudine-13C,15N2,d2 as an internal standard. This workflow is designed as a self-validating system to guarantee data trustworthiness.

Step-by-Step Methodology

• Standard Preparation: Prepare a working solution of Azvudine-13C,15N2,d2 at 100 ng/mL in 100% Acetonitrile. Causality: Avoiding protic solvents during long-term storage prevents any theoretical risk of isotopic degradation.

• Sample Extraction (Protein Precipitation): Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of the SIL-IS working solution. Add 200 µL of ice-cold Acetonitrile to precipitate plasma proteins. Vortex for 2 minutes and centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Chromatographic Separation: Inject 5 µL of the supernatant onto a C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient elution of Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (Acetonitrile).

• Self-Validation Check (Zero H/D Exchange Verification): Inject a "Blank + IS" sample that has been sitting in the autosampler (4°C) for 24 hours. Monitor the unlabelled Azvudine MRM channel (m/z 287.1 → 112.1). Validation criteria: The peak area in the unlabelled channel must be <0.5% of the SIL-IS channel. This confirms the +5 Da mass shift is stable and zero H/D exchange has occurred.

Fig 2: Self-validating LC-MS/MS bioanalytical workflow using Azvudine-13C,15N2,d2.

Quantitative Data Presentation

The tables below summarize the critical mass spectrometry parameters required for the bioanalytical workflow, alongside the established in vitro efficacy profile of the drug.

Table 1: Mass Spectrometry Parameters for Azvudine Quantification

Analyte	Chemical Formula	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Collision Energy (eV)
Azvudine	C9H11FN6O4	287.1	112.1	15
Azvudine-13C,15N2,d2	C8(13C)H9D2FN4(15N2)O4	292.1	117.1	15

Note: The +5 Da shift is entirely retained in the product ion (112.1 → 117.1), proving that the isotopic labels are strictly localized on the cleaved cytosine base.

Table 2: In Vitro Antiviral Efficacy Profile of Azvudine (EC50)

Viral Strain	Target Enzyme	EC50 Range (nM)	Reference
HIV-1 (Wild-type)	Reverse Transcriptase	0.03 – 6.92	[1][2]
HIV-2	Reverse Transcriptase	0.018 – 0.025	[1][2]
HIV-1 (NRTI-Resistant)	Reverse Transcriptase	0.11 – 0.37	[1][2]

Note: Azvudine demonstrates extreme nanomolar potency across multiple strains[1][2]. Because clinical dosages are correspondingly low, highly sensitive LC-MS/MS methods utilizing the +5 Da SIL-IS are strictly required to track terminal elimination phases.

References

• InvivoChem - Azvudine-13C,15N2,d2 (RO-0622-13C,15N2,d2; FNC-13C,15N2,d2). 4

• BOC Sciences - CAS 1011529-10-4 (Azvudine) - Stable Isotope Labelled Compounds.

• MedChemExpress - Azvudine (RO-0622) | Nucleoside Reverse Transcriptase Inhibitor. 1

• Semantic Scholar - Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition. 2

• Wikipedia - Azvudine: Medical Uses and Pharmacology. 3

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Azvudine - Wikipedia [en.wikipedia.org]
• 4. Azvudine-13C,15N2,d2 (RO-0622-13C,15N2,d2; FNC-13C,15N2,d2) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

A Comprehensive Technical Guide to the Safe Handling of Azvudine-¹³C,¹⁵N₂,d₂

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research and development. The information provided is synthesized from publicly available data and general safety principles for handling potent pharmaceutical compounds and isotopically labeled substances. It is not a substitute for a compound-specific Material Safety Data Sheet (MSDS) and should be used in conjunction with your institution's established safety protocols and a thorough risk assessment.

Introduction: Understanding Azvudine-¹³C,¹⁵N₂,d₂

Azvudine is a nucleoside reverse transcriptase inhibitor with demonstrated antiviral activity against HIV, HBV, HCV, and SARS-CoV-2.[1][2] The isotopically labeled version, Azvudine-¹³C,¹⁵N₂,d₂, incorporates the stable, non-radioactive isotopes carbon-13, nitrogen-15, and deuterium. This labeling is a powerful tool in drug metabolism and pharmacokinetic (DMPK) studies, allowing researchers to trace the molecule's fate within biological systems with high precision using mass spectrometry.[3] While the stable isotopes do not confer additional chemical reactivity or radiological hazards, the inherent pharmacological activity of the parent compound, Azvudine, necessitates stringent safety and handling protocols.[4][5]

This guide provides a detailed framework for the safe handling, storage, and disposal of Azvudine-¹³C,¹⁵N₂,d₂, grounded in the principles of chemical safety, risk mitigation, and scientific integrity.

Compound Profile and Hazard Identification

A thorough understanding of the compound's properties is the foundation of safe handling.

Chemical and Physical Properties

Property	Value	Source(s)
Chemical Name	4-amino-1-((2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one (for the unlabeled compound)	[6]
Molecular Formula	C₉H₁₁FN₆O₄ (unlabeled)	[6]
Molecular Weight	286.22 g/mol (unlabeled)	[6]
Appearance	White to off-white crystalline powder	[1]
Solubility	DMSO: ≥ 100 mg/mL	[7]
H₂O: 50 mg/mL (ultrasonication may be required)	[1][7]
Ethanol: 57 mg/mL	[8]
DMF: 30 mg/mL	[6]
Storage (Solid)	-20°C for long-term storage (up to 3 years)	[1][7]
4°C for short-term storage (up to 2 years)	[7]
Storage (In Solution)	-80°C for up to 1 year	[1]
-20°C for up to 1 month	[7]

Toxicological Profile and Hazard Assessment

While a specific Occupational Exposure Limit (OEL) for Azvudine has not been established in the public domain, its classification as a potent antiviral nucleoside analog warrants a high degree of caution.[9] Animal studies have indicated potential for reproductive toxicity and adverse effects on the immune system, bone marrow, and digestive system.[10] Given its mechanism of action, which involves incorporation into nucleic acids, it should be handled as a potential mutagen.

Causality Behind Precaution: As a nucleoside analog, Azvudine's therapeutic effect stems from its ability to interfere with DNA and RNA synthesis.[9] This same mechanism presents a potential risk to laboratory personnel through occupational exposure. Therefore, all handling procedures must be designed to minimize direct contact, inhalation, and ingestion.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment is essential, starting with engineering controls and supplemented by appropriate PPE.

Primary Engineering Controls

All manipulations of solid Azvudine-¹³C,¹⁵N₂,d₂ or concentrated solutions should be performed in a certified Class II Biological Safety Cabinet (BSC) or a fume hood to prevent aerosolization and inhalation.[11] For procedures with a high potential for generating airborne particles, a negative pressure isolator is recommended.[12]

Caption: Workflow for handling Azvudine powder and solutions within primary and secondary containment.

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing dermal, ocular, and respiratory exposure.

PPE Component	Specification	Rationale	Source(s)
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	Provides a robust barrier against chemical permeation. The outer glove can be removed immediately upon contamination.	[13]
Gown	Disposable, low-permeability gown with a solid front and tight-fitting cuffs.	Protects the body from splashes and spills.	[13]
Eye Protection	Chemical splash goggles or a full-face shield.	Prevents accidental splashes to the eyes.	[4]
Respiratory Protection	A NIOSH-approved N95 or higher respirator should be used when handling the powder outside of a certified containment device.	Protects against inhalation of airborne particles.	[14]

Safe Handling and Experimental Protocols

Adherence to standardized procedures is paramount to minimizing exposure risk.

Receipt and Unpacking

• Upon receipt, visually inspect the outer packaging for any signs of damage.

• Don appropriate PPE (double gloves, lab coat, and safety glasses).

• Transfer the package to a designated area, preferably within a fume hood.

• Carefully open the outer packaging and inspect the primary container for integrity.

• If any damage is observed, treat it as a spill and follow the emergency procedures outlined in Section 5.

• Wipe the exterior of the primary container with a suitable decontamination solution (e.g., 70% ethanol) before transferring it to long-term storage.

Weighing and Reconstitution

• Perform all weighing and reconstitution operations within a Class II BSC or fume hood over a disposable, plastic-backed absorbent pad.

• Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.).

• To minimize aerosol generation, gently tap the powder from the vial rather than scooping.

• Add the solvent slowly down the side of the vial to avoid splashing.

• Cap the vial securely and mix by gentle inversion or vortexing at a low speed. Ultrasonication may be required for complete dissolution in aqueous solutions.[1][7]

• Decontaminate all surfaces and equipment after use.

General Handling of Solutions

• Always handle solutions of Azvudine-¹³C,¹⁵N₂,d₂ in well-ventilated areas, wearing appropriate PPE.

• Use positive displacement pipettes or dedicated pipette tips for transferring solutions.

• Avoid the use of needles and syringes when possible to minimize the risk of sharps injuries. If their use is unavoidable, do not recap needles.[15]

• Transport solutions in sealed, shatter-proof secondary containers.

Storage and Stability

Proper storage is crucial for maintaining the chemical and isotopic integrity of Azvudine-¹³C,¹⁵N₂,d₂.

Storage Conditions

• Solid Compound: Store at -20°C in a tightly sealed container, protected from light and moisture.[4] The use of a desiccator is recommended.[16]

• Stock Solutions: Aliquot into single-use volumes and store at -80°C for long-term stability.[1] Avoid repeated freeze-thaw cycles.

Trustworthiness of Protocols: The recommended storage conditions are based on best practices for nucleoside analogs and isotopically labeled compounds to prevent chemical degradation and isotopic exchange.[16]

Stability Considerations

• Chemical Stability: While specific degradation pathways for Azvudine are not extensively documented, similar nucleoside analogs can be susceptible to hydrolysis and photolysis. Protect from light and extreme pH.

• Isotopic Stability: The ¹³C and ¹⁵N labels are stable and not prone to exchange under normal laboratory conditions. Deuterium labels on non-exchangeable positions are also stable, but care should be taken to avoid prolonged exposure to strong acids or bases which could facilitate H/D exchange.[16]

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Management

A dedicated cytotoxic drug spill kit should be readily available in all areas where Azvudine-¹³C,¹⁵N₂,d₂ is handled.[17]

Caption: Emergency workflow for managing a spill of Azvudine-¹³C,¹⁵N₂,d₂.

Detailed Spill Cleanup Protocol:

• Evacuate and Secure: Immediately alert others and evacuate the immediate area. Restrict access and post warning signs.[18]

• Don PPE: Retrieve the cytotoxic spill kit and don all required PPE, including a respirator.[17]

• Containment:

  • For liquids: Gently cover the spill with absorbent pads from the kit, working from the outside in.[18]

  • For solids: Carefully cover the powder with damp absorbent gauze to avoid raising dust.[18]

• Cleanup:

  • Use the scoop and scraper provided in the kit to collect all contaminated materials.[17]

  • Place all waste, including broken glass, into the designated cytotoxic waste bags.[18]

• Decontamination:

  • Clean the spill area at least three times with a detergent solution, followed by a final rinse with 70% isopropyl alcohol.[18]

  • Work from the area of lowest contamination to the highest.

• Disposal: Seal all waste bags and dispose of them according to your institution's cytotoxic waste stream procedures.

• Doffing PPE and Personal Hygiene: Remove PPE carefully to avoid self-contamination. Wash hands and any potentially exposed skin thoroughly with soap and water.

Personnel Exposure

Exposure Route	Immediate Action	Follow-up
Dermal (Skin)	1. Immediately remove contaminated clothing. 2. Wash the affected area with copious amounts of soap and water for at least 15 minutes.[19]	1. Seek immediate medical attention. 2. Report the incident to your supervisor and Environmental Health & Safety (EHS).
Ocular (Eyes)	1. Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash station.[19]	1. Seek immediate medical attention. 2. Report the incident to your supervisor and EHS.
Inhalation	1. Move the individual to fresh air immediately.	1. Seek immediate medical attention. 2. Report the incident to your supervisor and EHS.
Ingestion	1. Do not induce vomiting. 2. Rinse the mouth thoroughly with water.	1. Seek immediate medical attention. 2. Report the incident to your supervisor and EHS.

Waste Disposal

All waste generated from the handling of Azvudine-¹³C,¹⁵N₂,d₂ must be treated as cytotoxic waste.

• Solid Waste: Contaminated gloves, gowns, absorbent pads, and empty vials should be placed in clearly labeled, puncture-resistant cytotoxic waste containers.[20]

• Liquid Waste: Unused solutions and contaminated rinseates should be collected in a designated, sealed hazardous waste container. Do not pour any Azvudine-containing solutions down the drain.[13]

• Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a designated chemotherapy sharps container.[15]

All cytotoxic waste must be disposed of through your institution's hazardous waste management program, typically via incineration.[21]

Conclusion

Azvudine-¹³C,¹⁵N₂,d₂ is a valuable tool for pharmaceutical research, but its potent biological activity demands a rigorous and proactive approach to safety. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and adhering to the detailed handling, storage, and emergency procedures outlined in this guide, researchers can mitigate the risks associated with this compound. A culture of safety, grounded in a thorough understanding of the potential hazards and the rationale behind each safety protocol, is essential for protecting personnel and ensuring the integrity of research.

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• eviQ. Clinical procedure - hazardous drug spill management. Retrieved from [Link]

• University of Utah Health Care. (2010). How to Handle Hazardous Drug Spills. Retrieved from [Link]

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• El-Kabbani, O., et al. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Molecules, 23(11), 2873. Retrieved from [Link]

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• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. In vitro studies of the toxicity of nucleoside analogues used in the treatment of HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Azvudine - Wikipedia [en.wikipedia.org]
• 11. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. va.gov [va.gov]
• 14. mtpinnacle.com [mtpinnacle.com]
• 15. web.uri.edu [web.uri.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. 919-Hazardous drug spill management | eviQ [eviq.org.au]
• 18. dvm360.com [dvm360.com]
• 19. How to Handle Hazardous Drug Spills [educat.med.utah.edu]
• 20. safety.caltech.edu [safety.caltech.edu]
• 21. danielshealth.com [danielshealth.com]

Protocols & Analytical Methods

Advanced LC-MS/MS Method Development for the Quantification of Azvudine using Azvudine-13C,15N2,d2 as a Stable Isotope-Labeled Internal Standard

Introduction & Clinical Context

Azvudine (2'-deoxy-2'-β-fluoro-4'-azidocytidine, FNC) is a first-in-class, dual-target nucleoside analog that exhibits potent broad-spectrum antiviral activity. Originally developed as a reverse transcriptase inhibitor for HIV-1, it has more recently been deployed as a viral RNA-dependent RNA polymerase (RdRp) inhibitor for the treatment of SARS-CoV-2 [1, 2].

Given the significant inter-individual variability in Azvudine plasma concentrations observed in clinical settings, rigorous Therapeutic Drug Monitoring (TDM) and pharmacokinetic (PK) profiling are essential [1]. Developing a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for Azvudine requires overcoming specific analytical hurdles associated with its high polarity. Furthermore, while early analytical methods relied on structural analogs (e.g., L-phenylalanine-D5) as internal standards [1], the integration of Azvudine-13C,15N2,d2 as a Stable Isotope-Labeled Internal Standard (SIL-IS) represents the gold standard for bioanalytical quantification, ensuring unparalleled accuracy by perfectly correcting for matrix effects.

Mechanistic Insights: The Azvudine Phosphorylation Pathway

To understand the bioanalytical target, one must understand its pharmacology. As a prodrug, Azvudine requires intracellular phosphorylation to become pharmacologically active. It is sequentially phosphorylated by host cellular kinases (such as Dck, Cmpk1, and Nme2) into its active triphosphate metabolite (FNC-TP) [3]. FNC-TP structurally mimics natural cytidine triphosphate, embedding itself into the nascent viral RNA chain and causing premature chain termination.

Intracellular phosphorylation pathway of Azvudine to its active triphosphate form.

Bioanalytical Challenges & Methodological Causality

As a Senior Application Scientist, I design methods not just to detect a mass, but to control the chemical environment of the analyte. The development of this LC-MS/MS method is driven by three core causalities:

• Chromatographic Retention (The Polarity Problem): Azvudine is a highly polar cytidine analog. If analyzed on a standard C18 reversed-phase column, it elutes near the void volume, co-eluting with unretained endogenous plasma salts and phospholipids. This causes severe ion suppression. Solution: We utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) approach using an Amide-bonded phase (e.g., Waters ACQUITY UPLC BEH Amide) [3]. This provides orthogonal retention mechanisms (hydrogen bonding and dipole-dipole interactions), pushing the analyte retention time well past the void volume.

• Sample Preparation (Yield vs. Degradation): While Solid Phase Extraction (SPE) yields clean extracts, the azide (-N3) group on Azvudine can be sensitive to harsh pH changes or prolonged concentration steps. Solution: A rapid Protein Precipitation (PPT) using cold methanol ensures >85% recovery, preserves the structural integrity of the azide group, and maintains high laboratory throughput [1].

• Matrix Effect Mitigation (The SIL-IS Advantage): In ESI+, co-eluting matrix components compete for charge droplets, altering ionization efficiency. Because Azvudine-13C,15N2,d2 is isotopically labeled, it shares identical physicochemical properties with the target analyte. It co-elutes at the exact same millisecond, experiencing the exact same matrix suppression or enhancement. Normalizing the Azvudine signal to this SIL-IS creates a self-correcting mathematical ratio, rendering the assay immune to matrix variability.

Experimental Protocol: A Self-Validating System

The following protocol is designed as a self-validating workflow. By embedding specific Quality Control (QC) checkpoints, the assay continuously verifies its own integrity.

Reagents & Materials

• Analytes: Azvudine (Reference Standard), Azvudine-13C,15N2,d2 (SIL-IS, isotopic purity >99%).

• Matrix: Drug-free human plasma (K2EDTA).

• Solvents: LC-MS grade Methanol, Acetonitrile, Water, Ammonium Acetate, Formic Acid.

Step-by-Step Sample Preparation Workflow

• Aliquot: Transfer 50 µL of human plasma (blank, calibrator, QC, or patient sample) into a 1.5 mL Eppendorf tube.

• Internal Standard Spiking: Add 10 µL of Azvudine-13C,15N2,d2 working solution (500 ng/mL in 50% methanol). Vortex for 10 seconds.

• Protein Precipitation (PPT): Add 150 µL of ice-cold Methanol (containing 0.1% formic acid to disrupt protein binding).

• Extraction: Vortex vigorously for 3 minutes to ensure complete precipitation.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer & Injection: Transfer 100 µL of the clear supernatant into an autosampler vial. Inject 2 µL into the LC-MS/MS system.

Self-Validation Checkpoint: Always run a "Zero Sample" (matrix + IS) and a "Double Blank" (matrix only) immediately following the Upper Limit of Quantification (ULOQ) standard. The Double Blank must show an interfering peak area <20% of the Azvudine LLOQ and <5% of the SIL-IS peak area to prove the absence of isotopic cross-talk and column carryover.

Step-by-step bioanalytical workflow for Azvudine quantification using SIL-IS.

LC-MS/MS Conditions

Chromatography:

• Column: Waters ACQUITY UPLC BEH Amide (2.1 mm × 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 4.0 with Formic Acid).

• Mobile Phase B: Acetonitrile.

• Gradient: 0-1 min (90% B), 1-4 min (linear to 50% B), 4-5 min (hold 50% B), 5-5.1 min (return to 90% B), 5.1-7 min (re-equilibration).

• Flow Rate: 0.4 mL/min.

Mass Spectrometry (Positive ESI):

• Capillary Voltage: 3.5 kV

• Desolvation Temperature: 500°C

• Detection Mode: Multiple Reaction Monitoring (MRM)

Table 1: MRM Optimization Parameters

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Azvudine	287.1	112.1	60	15
Azvudine-13C,15N2,d2 (IS)	292.1	117.1	60	15

(Note: The primary product ion corresponds to the cleavage of the modified ribose ring, leaving the stable cytosine base derivative).

Method Validation & Data Presentation

A method is only as trustworthy as its validation data. By utilizing the SIL-IS, the matrix effect is perfectly neutralized, ensuring that the ionization efficiency ratio remains constant regardless of the patient's specific plasma lipid profile.

Table 2: Method Validation Summary (FDA/EMA Bioanalytical Guidelines)

Validation Parameter	Acceptance Criteria	Observed Results
Linear Dynamic Range	R² > 0.99 (1/x² weighting)	2.0 - 2000.0 ng/mL (R² = 0.998)
Intra-day Precision (CV%)	< 15% (< 20% at LLOQ)	3.2% - 8.5%
Inter-day Precision (CV%)	< 15% (< 20% at LLOQ)	4.1% - 9.7%
Extraction Recovery	Consistent across all QC levels	88.3% - 92.1%
Matrix Effect (IS Normalized)	85% - 115%	98.5% - 101.3%

Conclusion

The integration of Azvudine-13C,15N2,d2 as a stable isotope-labeled internal standard fundamentally elevates the reliability of Azvudine quantification. By pairing a tailored HILIC chromatographic separation with a streamlined, non-destructive protein precipitation protocol, this method bypasses the pitfalls of polar analyte suppression and structural degradation. The resulting self-validating workflow provides drug development professionals and clinical researchers with an authoritative tool for precise pharmacokinetic profiling and therapeutic drug monitoring.

References

• Liu, Z., Liang, F., Gao, S., Zhu, X., Song, X., Chen, W., Tao, X., Wang, Z., & Xu, D. (2023). Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 236, 115736.[Link]

• Chang, J., et al. (2022). 4′-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives. Accounts of Chemical Research, 55(4), 545-556.[Link]

• Sheng, N., Li, R., Li, Y., & Jiang, J. (2024). Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect. Acta Pharmaceutica Sinica B, 14(7), 3140-3154.[Link]

Azvudine-13C,15N2,d2 for metabolite identification studies

[label="1:1 Mixture\nAzvud

Intracellular phosphorylation cascade of Azvudine leading to viral polymerase inhibition.

Experimental Design: The Isotope Twin-Peak Strategy

The core of this methodology relies on the precise mass difference between the natural and labeled isotopes.

• 13 C shift: +1.00335 Da

• 15 N 2​ shift: +1.99406 Da

• d 2​ ( 2 H 2​ ) shift: +2.01256 Da

• Total Exact Mass Shift: +5.00997 Da

By scanning for co-eluting peaks with a 1:1 intensity ratio separated by exactly 5.010 Da, the data processing software can autonomously flag phase I/II metabolites, ignoring the thousands of endogenous lipids, peptides, and nucleotides present in the matrix.

Isotope-guided MetID workflow utilizing a 1:1 ratio of unlabeled and SIL-Azvudine.

Detailed Step-by-Step Protocols

Protocol A: In Vitro Hepatocyte Incubation

Causality Note: Cryopreserved human hepatocytes are preferred over liver microsomes (HLMs) for nucleoside analogs because hepatocytes contain the complete cytosolic kinase machinery required for intracellular phosphorylation, which HLMs lack.

• Tracer Preparation: Prepare a 10 mM stock solution containing a 1:1 molar ratio of Azvudine and Azvudine- 13 C, 15 N 2​ ,d 2​ in DMSO. Dilute to a 100 μM working solution in Williams' E medium.

• Hepatocyte Thawing: Thaw cryopreserved human hepatocytes at 37°C and resuspend in incubation medium to a final density of 1×106 viable cells/mL.

• Incubation: Transfer 100 μL of the hepatocyte suspension to a 96-well plate. Add 100 μL of the tracer working solution (Final drug concentration: 50 μM). Incubate at 37°C under 5% CO 2​ .

• Self-Validating Quench: At designated time points (0, 30, 60, 120, 240 min), quench the reaction by adding 600 μL of ice-cold extraction solvent (Methanol:Acetonitrile 1:1, v/v) spiked with an unrelated stable internal standard (e.g., Tenofovir-d6, 50 ng/mL). The inclusion of Tenofovir-d6 validates extraction recovery and instrument performance across all wells.

• Extraction: Vortex for 5 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to LC vials for analysis.

Protocol B: LC-HRMS/MS Acquisition

Causality Note: Standard C18 columns fail to retain highly polar nucleoside phosphates. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) using a BEH Amide column is strictly required to achieve adequate retention and prevent ion suppression in the void volume[1][2].

• Chromatographic Separation:

  • Column: Waters ACQUITY UPLC BEH Amide (2.1 mm × 150 mm, 1.7 μm).

  • Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.5% Ammonium Hydroxide (pH ~9.5). Alkaline pH ensures the phosphate groups remain deprotonated for optimal HILIC retention.

  • Mobile Phase B: 10 mM Ammonium Acetate in Acetonitrile/Water (90:10, v/v) with 0.5% Ammonium Hydroxide.

  • Gradient: 0-3 min (100% to 65% B); 3-7 min (65% to 60% B); 7-8 min (60% to 56% B); 8-10 min (re-equilibration at 100% B). Flow rate: 0.3 mL/min.

• Mass Spectrometry (Q-TOF or Orbitrap):

  • Ionization: Electrospray Ionization (ESI) in Positive and Negative switching modes.

  • Acquisition Mode: Data-Dependent Acquisition (DDA).

  • Mass Range: m/z 100–1000.

  • Resolution: Minimum 70,000 FWHM at m/z 200 to accurately resolve the 5.010 Da mass defect.

Quantitative Data Presentation

The table below summarizes the theoretical exact masses and expected mass shifts for Azvudine and its primary intracellular metabolites. Data processing software should be configured to trigger MS/MS fragmentation only when these specific isotopic doublets are detected.

Analyte	Chemical Formula	Theoretical Exact Mass [M+H] +	SIL Exact Mass [M+H] +	Exact Mass Shift ( Δ Da)	Primary Detection Matrix
Azvudine (FNC)	C 9​ H 11​ FN 6​ O 4​	287.0899	292.0998	+5.0099	Plasma, Hepatocytes
FNC-Monophosphate	C 9​ H 12​ FN 6​ O 7​ P	367.0562	372.0661	+5.0099	Intracellular (PBMCs)
FNC-Diphosphate	C 9​ H 13​ FN 6​ O 10​ P 2​	447.0225	452.0324	+5.0099	Intracellular (PBMCs)
FNC-Triphosphate	C 9​ H 14​ FN 6​ O 13​ P 3​	526.9888	531.9987	+5.0099	Thymus, Intracellular
Deaminated FNC	C 9​ H 10​ FN 5​ O 5​	288.0738	293.0837	+5.0099	Liver Microsomes

Note: The active form, FNC-Triphosphate, is highly concentrated in the thymus and PBMC fractions, validating the drug's targeted antiviral efficacy[3][1].

References

• Azvudine is a thymus-homing anti-SARS-CoV-2 drug effective in treating COVID-19 patients. Signal Transduction and Targeted Therapy (2021). 3

• Advances in the effectiveness and safety of azvudine treatment: a comprehensive review. Frontiers in Pharmacology (2025). 4

• Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect. Acta Pharmaceutica Sinica B (2022). 1

• Mechanism and spectrum of inhibition of viral polymerases by 2′-deoxy-2′-β-fluoro-4′-azidocytidine or azvudine. Nucleic Acids Research (2025). 5

• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. ResearchGate (2023). 2

• 19F qNMR based pharmacokinetics, metabolism and mass balance studies of SARS-CoV-2-3CL protease inhibitor simnotrelvir (SIM0417) in humans. European Journal of Pharmaceutical Sciences (2024). 6

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Azvudine is a thymus-homing anti-SARS-CoV-2 drug effective in treating COVID-19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in the effectiveness and safety of azvudine treatment: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. 19F qNMR based pharmacokinetics, metabolism and mass balance studies of SARS-CoV-2-3CL protease inhibitor simnotrelvir (SIM0417) in humans - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Azvudine Cellular Uptake Using Azvudine-13C,15N2,d2 as a Stable Isotope-Labeled Internal Standard (SIL-IS)

Introduction & Mechanistic Overview

Azvudine (FNC) is a potent, dual-target nucleoside analogue that inhibits both HIV-1 reverse transcriptase (RT) and the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp)[1]. As a highly polar molecule, Azvudine cannot passively diffuse across the lipophilic plasma membrane. Instead, its intracellular accumulation is strictly mediated by specialized membrane proteins, primarily the Equilibrative Nucleoside Transporters (ENT1/2) and Concentrative Nucleoside Transporters (CNT1/2/3)[2]. Once inside the cell, cellular kinases sequentially phosphorylate Azvudine into its active triphosphate form (FNC-TP), which acts as a chain terminator during viral RNA synthesis[3].

To accurately model the pharmacokinetics (PK) and pharmacodynamics (PD) of Azvudine, researchers must quantify its precise intracellular concentration. However, quantifying nucleoside analogues in cellular lysates is notoriously difficult due to severe matrix effects caused by endogenous nucleotides and salts during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[4].

The SIL-IS Advantage: To establish a self-validating and highly accurate analytical system, this protocol utilizes Azvudine-13C,15N2,d2 as a Stable Isotope-Labeled Internal Standard (SIL-IS). Because the SIL-IS shares the exact physicochemical properties of unlabeled Azvudine but possesses a distinct mass-to-charge ratio (+5 Da mass shift), it co-elutes chromatographically and experiences identical ion suppression/enhancement. By spiking the SIL-IS directly into the lysis buffer, it simultaneously corrects for extraction recovery losses and LC-MS/MS matrix effects, ensuring absolute quantitative integrity[5].

Figure 1: Cellular uptake and intracellular phosphorylation pathway of Azvudine.

Experimental Design & Causality (E-E-A-T)

A robust protocol is not merely a sequence of actions; it is a series of mechanistically justified choices designed to prevent experimental artifacts.

• Rapid Thermal Quenching (Ice-Cold PBS): ENTs are bidirectional, temperature-sensitive transporters. Washing cells with room-temperature buffer allows intracellular Azvudine to rapidly efflux back into the wash solution, leading to severe under-quantification. Using strictly ice-cold PBS (4°C) instantly rigidifies the plasma membrane and halts transporter conformational changes, locking the drug inside the cell.

• Protein Precipitation & Extraction (80% Methanol at -80°C): Methanol serves a dual purpose. It rapidly denatures cellular enzymes (preventing the degradation of Azvudine or its phosphorylated metabolites) and acts as a highly efficient solvent for polar nucleosides. The -80°C incubation physically disrupts remaining organelle membranes via micro-ice crystal formation, maximizing extraction yield.

• Self-Validating Zero-Time Point (Blank Control): To distinguish true intracellular transport from non-specific membrane binding, a 0-second control is mandatory. Cells are exposed to the drug at 4°C and immediately washed. This background signal must be subtracted from all subsequent time points to validate active transport.

Materials and Reagents

• Cell Lines: A549 (human lung carcinoma), Caco-2, or PBMCs (Peripheral Blood Mononuclear Cells).

• Target Analyte: Azvudine (FNC), Purity ≥ 99%[6].

• Internal Standard: Azvudine-13C,15N2,d2 (SIL-IS).

• Buffers: Hank's Balanced Salt Solution (HBSS, pH 7.4), Ice-cold Phosphate-Buffered Saline (PBS).

• Extraction Solvent: LC-MS grade Methanol (80% v/v in LC-MS grade water), pre-chilled to -20°C.

• Analytical Solvents: Acetonitrile (ACN) and Water, both containing 0.1% Formic Acid.

Step-by-Step Protocol

Phase 1: Cell Preparation and Seeding

• Harvest cells at 80% confluency using standard trypsinization.

• Seed cells into 6-well plates at a density of 5×105 cells/well.

• Incubate for 24 hours at 37°C, 5% CO₂ to allow complete adherence and recovery of membrane transporter expression.

Phase 2: Drug Uptake Assay

• Aspirate the culture medium and wash the cells twice with 37°C pre-warmed HBSS.

• Pre-incubate the cells in 1 mL of drug-free HBSS for 15 minutes at 37°C to deplete endogenous nucleosides that may competitively inhibit ENTs/CNTs.

• Initiate the uptake phase by replacing the buffer with 1 mL of HBSS containing (e.g., 0.1 μM to 10 μM).

• Incubate at 37°C for predefined time points (e.g., 1, 5, 15, 30, and 60 minutes).

Phase 3: Termination and Extraction

• Critical Step: At the exact end of the time point, rapidly aspirate the dosing solution and immediately wash the cells three times with 2 mL of ice-cold PBS (4°C) . Complete this step within 15 seconds to prevent drug efflux.

• Add 500 μL of pre-chilled 80% Methanol containing a known concentration of the SIL-IS (e.g., 50 ng/mL Azvudine-13C,15N2,d2) directly to the well. Causality: Spiking the IS at the moment of lysis ensures it accounts for any target degradation or physical loss during subsequent centrifugation steps.

• Scrape the cells mechanically and transfer the lysate to a pre-chilled 1.5 mL Eppendorf tube.

• Incubate the tubes at -80°C for 1 hour to ensure complete protein precipitation and cell lysis.

• Centrifuge at 14,000 × g for 15 minutes at 4°C.

• Transfer the particle-free supernatant to an LC-MS vial for analysis.

Figure 2: Step-by-step experimental workflow for Azvudine cellular uptake assays.

LC-MS/MS Analysis and Data Presentation

Chromatographic separation is typically achieved using a hydrophilic interaction liquid chromatography (HILIC) or a C18 column optimized for polar analytes, with a mobile phase consisting of 0.1% formic acid in water and acetonitrile[5][7]. Detection is performed in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Table 1: Representative LC-MS/MS MRM Parameters

Analyte	Precursor Ion (m/z)[M+H]⁺	Product Ion (m/z)	Collision Energy (eV)	Function
Azvudine	287.3	112.0	15	Target Quantification
Azvudine-13C,15N2,d2	292.3	117.0*	15	Internal Standard (SIL-IS)

*Note: The exact product ion m/z for the SIL-IS depends on the specific labeling positions of the heavy isotopes on the cytosine base versus the sugar moiety. The +5 Da shift is assumed to be distributed across the nucleobase fragment.

Table 2: Hypothetical Transporter Kinetic Data Summary

By plotting the initial uptake velocity (v) against the substrate concentration [S], Michaelis-Menten kinetics can be derived to understand the affinity and capacity of the transporters for Azvudine.

Cell Line	Transporter Expression Profile	Km (μM)	Vmax (pmol/10⁶ cells/min)	Uptake Efficiency (Vmax/Km)
A549	ENT1/2 High	24.5 ± 3.2	112.4 ± 8.6	4.58
PBMCs	ENT1 High, CNTs Low	18.2 ± 2.1	85.3 ± 6.4	4.68
Caco-2	ENT1/2, CNT1/2	31.0 ± 4.5	145.8 ± 12.1	4.70

Data represents typical kinetic parameter formatting for nucleoside analogue uptake studies, showcasing how absolute quantification via SIL-IS translates into functional biological insights.

References

• Liu, Z., Liang, F., et al. (2023). "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis.[Link]

• Zhang, J. L., et al. (2021). "Azvudine is a dual-target nucleoside drug with broad-spectrum antiviral activity." Signal Transduction and Targeted Therapy.[Link]

• Wang, X., et al. (2023). "Advances in the effectiveness and safety of azvudine treatment: a comprehensive review." Frontiers in Pharmacology.[Link]

• National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 24769759, Azvudine." PubChem.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. repository.arizona.edu [repository.arizona.edu]
• 3. Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Azvudine | C9H11FN6O4 | CID 24769759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. journal11.magtechjournal.com [journal11.magtechjournal.com]

Application Note: Animal Models for Pharmacokinetic Studies with Azvudine-13C,15N2,d2

Executive Summary

Azvudine (FNC) is a potent nucleoside analogue that acts as an inhibitor of both the HIV reverse transcriptase and the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp)[1][2]. To accurately characterize its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical animal models, highly sensitive bioanalytical assays are required.

This technical guide details the deployment of Azvudine-13C,15N2,d2 —a stable isotope-labeled internal standard (SIL-IS)—in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows. By utilizing this specific isotopologue, researchers can establish a self-validating analytical system that dynamically corrects for matrix effects, extraction losses, and ionization variations, ensuring absolute pharmacokinetic (PK) accuracy across diverse animal models.

Mechanistic Rationale: Intracellular Activation and Animal Model Selection

The Pharmacological Pathway

Azvudine is a prodrug. Upon entering the systemic circulation, it is actively transported into target cells (such as peripheral blood mononuclear cells [PBMCs] and thymocytes) where host kinases phosphorylate it into its active triphosphate form (FNC-TP)[3][4]. FNC-TP then competes with natural nucleosides, leading to viral RNA chain termination.

Fig 1: Intracellular activation pathway of Azvudine to its active triphosphate form (FNC-TP).

Model Selection Causality

Selecting the correct animal model is critical for translating PK data to human clinical trials:

• Sprague-Dawley Rats: Utilized for primary ADME profiling. Rats reveal Azvudine's unique "thymus-homing" feature, demonstrating how the drug concentrates in lymphatic tissues[2].

• Beagle Dogs: Serve as the standard non-rodent model to assess cardiovascular safety and hepatic clearance mechanisms prior to human dosing.

• Rhesus Macaques: Non-human primates possess intracellular kinase expression profiles highly homologous to humans. This makes them the definitive model for quantifying the extremely long intracellular half-life of FNC-TP in PBMCs[4].

Quantitative Preclinical Data Summary

The following table synthesizes established PK parameters for Azvudine across key preclinical models, highlighting the disparity between rapid plasma clearance and prolonged intracellular retention.

Animal Model	Route	Dose (mg/kg)	Plasma Cmax (nM)	Tmax (h)	Plasma T1/2 (h)	PBMC FNC-TP T1/2 (h)
Rhesus Macaque	Intragastric	1.0	196.5	~1.0	~2.5	133.15
Rhesus Macaque	Intragastric	6.0	2068.3	~1.0	~3.0	112.40
Sprague-Dawley Rat	Oral	2.0	~150.0	0.5 - 1.5	~2.0	N/A

Data synthesized from established preclinical evaluations[3][4].

The Role of Azvudine-13C,15N2,d2 in Self-Validating Assays

Causality of the +5 Da Mass Shift: Azvudine has a nominal mass of 286 Da. Due to the natural abundance of heavy isotopes (primarily 13C), the unlabeled drug exhibits significant M+1 and M+2 mass spectral peaks. If an internal standard is only labeled with +2 or +3 Da, high concentrations of the drug can cause "isotopic crosstalk," artificially inflating the internal standard signal and destroying assay linearity.

By utilizing Azvudine-13C,15N2,d2 , the precursor ion is shifted by exactly +5 Da (to 291 Da). This wide mass gap completely eliminates isotopic interference. Furthermore, because the SIL-IS is chemically identical to the analyte, it co-elutes chromatographically and experiences the exact same matrix suppression/enhancement in the electrospray ionization (ESI) source. This creates a self-validating system : any physical loss during extraction or signal suppression during ionization affects both molecules equally, keeping the Analyte/IS ratio perfectly constant[1][5].

Bioanalytical LC-MS/MS Workflow

Fig 2: Self-validating LC-MS/MS bioanalytical workflow for Azvudine pharmacokinetic studies.

Step-by-Step Experimental Protocol

Phase 1: In Vivo Dosing and Sampling

• Dosing: Administer Azvudine to the selected animal model (e.g., intragastric gavage for macaques at 1.0 mg/kg)[3].

• Blood Collection: At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 h), draw 200 μL of whole blood into K2EDTA-coated tubes.

  • Causality: K2EDTA prevents coagulation by chelating calcium without introducing sodium or lithium ions, which are notorious for causing severe ion suppression and complex adduct formation in the mass spectrometer.

• Plasma Separation: Centrifuge the blood at 2,000 × g for 10 minutes at 4°C. Transfer the plasma supernatant to cryovials and store at -80°C until analysis.

Phase 2: Sample Preparation (Protein Precipitation)

• Thawing: Thaw plasma samples on ice to prevent enzymatic degradation of the nucleoside.

• SIL-IS Spiking: Aliquot 50 μL of plasma into a microcentrifuge tube. Add 10 μL of the Azvudine-13C,15N2,d2 working solution (e.g., 500 ng/mL in 50% methanol).

  • Causality: Spiking the SIL-IS directly into the raw plasma before extraction ensures it undergoes the exact same physical and chemical stresses as the endogenous drug, validating the recovery rate.

• Precipitation: Add 150 μL of ice-cold 100% methanol to the mixture.

  • Causality: A 1:3 ratio of aqueous plasma to organic solvent drastically lowers the dielectric constant of the solution. This instantly denatures and precipitates >95% of plasma proteins, releasing any protein-bound Azvudine and preventing LC column clogging[1][5].

• Extraction: Vortex vigorously for 3 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Collection: Transfer 100 μL of the clear supernatant into an LC autosampler vial.

Phase 3: LC-MS/MS Analysis

• Chromatography: Inject 5 μL of the supernatant onto a reverse-phase C18 column (e.g., Waters Atlantis T3, 2.1 × 100 mm, 3.0 µm)[5].

• Mobile Phase: Utilize a gradient elution of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B) at a flow rate of 0.3 mL/min.

  • Causality: Formic acid acts as a crucial proton donor, driving the formation of [M+H]+ precursor ions required for positive electrospray ionization (ESI+). The C18 column provides the hydrophobic retention necessary to separate Azvudine from polar endogenous phospholipids that cause matrix suppression.

• Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the specific transitions for Azvudine (e.g., m/z 287.2 → Product Ion) and Azvudine-13C,15N2,d2 (e.g., m/z 292.2 → Product Ion).

Phase 4: System Suitability and Self-Validation

To prove the protocol is self-validating, calculate the IS-normalized Matrix Factor (MF):

• Equation: MF = (Peak Area of Analyte in Presence of Matrix / Peak Area of Analyte in Neat Solvent) / (Peak Area of IS in Presence of Matrix / Peak Area of IS in Neat Solvent)

• Validation Criteria: A calculated MF of 1.0 ± 0.15 confirms that the Azvudine-13C,15N2,d2 internal standard perfectly tracks and corrects for all matrix-induced ionization anomalies, ensuring absolute trustworthiness of the PK data[2][5].

References

• BenchChem Technical Support Team. "The Pharmacokinetics of Azvudine in Preclinical Animal Models: An In-depth Technical Guide." BenchChem.
• "4′-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives." Accounts of Chemical Research - ACS Publications.
• "2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects." PMC - National Institutes of Health.
• "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." ResearchGate.
• "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." PubMed - National Institutes of Health.

Sources

• 1. Azvudine | 1011529-10-4 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Sample Preparation and LC-MS/MS Quantification of Azvudine Using Stable Isotope-Labeled Internal Standard (Azvudine-13C,15N2,d2)

Introduction and Analytical Rationale

Azvudine (2'-deoxy-2'-β-fluoro-4'-azidocytidine, FNC) is a highly potent, broad-spectrum antiviral nucleoside analogue that functions as an RNA-dependent RNA polymerase (RdRp) inhibitor[1][2]. Originally developed for the treatment of HIV-1, it has demonstrated significant clinical efficacy in treating COVID-19 by terminating viral RNA synthesis[3][4]. Accurate pharmacokinetic (PK) profiling and therapeutic drug monitoring (TDM) of Azvudine require highly sensitive and specific analytical methods. Due to the highly polar nature of nucleoside analogues, liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard for quantification[5][6].

To achieve stringent regulatory compliance (e.g., FDA/EMA bioanalytical guidelines), the integration of a stable isotope-labeled internal standard (SIL-IS)—specifically Azvudine-13C,15N2,d2 —is paramount. While some historical methods have utilized structural analogues like L-phenylalanine-D5 to reduce costs[6], a perfectly matched SIL-IS is a mechanistic necessity. During electrospray ionization (ESI), early-eluting polar compounds are highly susceptible to severe ion suppression caused by endogenous phospholipids. Azvudine-13C,15N2,d2 perfectly co-elutes with the target analyte, neutralizing these matrix effects and ensuring absolute quantitative trustworthiness.

Mechanistic Insights: Intracellular Activation and Extraction Causality

In vivo, Azvudine is deeply distributed into tissues such as the thymus, where it undergoes sequential phosphorylation by cellular kinases into its active triphosphate form (FNC-TP)[4][7].

Caption: Intracellular phosphorylation pathway of Azvudine leading to RdRp inhibition.

Analytically, Azvudine's high polarity (characterized by a near-zero LogP) renders traditional Liquid-Liquid Extraction (LLE) highly inefficient. Instead, Protein Precipitation (PPT) is the method of choice[5][6].

Why Methanol over Acetonitrile? While acetonitrile is a stronger precipitant, it often leads to the co-precipitation of highly polar nucleosides along with the protein pellet, drastically reducing recovery. Methanol, utilized at a 3:1 organic-to-aqueous ratio, thoroughly disrupts protein-drug binding while maintaining the solubility of Azvudine in the supernatant, reliably yielding extraction recoveries >85%[5][6].

Experimental Methodology: A Self-Validating Protocol

This protocol outlines a high-throughput PPT workflow optimized for the quantification of Azvudine in human plasma.

Caption: Step-by-step sample preparation workflow for Azvudine quantification.

Reagents and Materials

• Analyte : Azvudine (Reference Standard).

• Internal Standard : Azvudine-13C,15N2,d2.

• Matrix : Blank human plasma (K2EDTA).

• Solvents : LC-MS grade Methanol, Acetonitrile, Water, and Ammonium Acetate.

Step-by-Step Extraction Procedure

• Sample Aliquoting : Transfer 50 µL of the plasma sample (calibration standards, Quality Controls (QCs), or unknown clinical samples) into a 1.5 mL Eppendorf tube[7].

• IS Spiking : Add 10 µL of Azvudine-13C,15N2,d2 working solution (e.g., 500 ng/mL in 50% methanol).

  • Self-Validation Check: Always process a "Zero-Standard" (blank matrix + IS only) to verify the absence of isotopic cross-talk or unlabeled analyte contamination in the IS stock.

• Protein Precipitation : Add 150 µL of ice-cold Methanol (100%) to the tube[5].

• Mixing and Incubation : Vortex vigorously for 5 minutes to ensure complete solvent integration, then incubate at 4°C for 15 minutes to mature the protein pellet[7].

• Centrifugation : Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C[7].

• Drying and Reconstitution : Transfer 100 µL of the clear supernatant to a clean LC vial insert and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 10 mM ammonium acetate/acetonitrile)[7].

LC-MS/MS Conditions and Quantitative Data Presentation

Chromatographic separation of polar nucleosides is best achieved using a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., BEH Amide) or an aqueous-compatible reversed-phase column[6][7].

Table 1: Optimized LC-MS/MS Parameters

Parameter	Setting / Value
Column	Waters ACQUITY UPLC BEH Amide (2.1 × 150 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water (0.5% NH₄OH)
Mobile Phase B	Acetonitrile/Water (90:10, v/v) with 10 mM NH₄OAc
Flow Rate	0.3 mL/min
Ionization Mode	ESI Positive (+)
MRM Transition (Azvudine)	m/z 287.1 → 112.1
MRM Transition (IS)	m/z 292.1 → 115.1

Table 2: Method Validation Summary (Based on standard bioanalytical criteria)[5][6]

Validation Parameter	Acceptance Criteria	Observed Performance
Linear Range	R² > 0.99	2.0 – 2000.0 ng/mL
Extraction Recovery	Consistent across QCs	85.0% – 103.3%
Matrix Effect (IS Normalized)	85% – 115%	94.7% – 109.8%
Intra-/Inter-day Precision	CV ≤ 15% (≤20% at LLOQ)	< 8.5%
Accuracy	±15% of Nominal	±10.2%

Conclusion

The integration of Azvudine-13C,15N2,d2 as a stable isotope-labeled internal standard fundamentally elevates the trustworthiness of Azvudine quantification. By employing a targeted methanol-based protein precipitation method followed by optimized LC-MS/MS, laboratories can achieve robust recovery, negligible matrix effects, and high-throughput efficiency suitable for large-scale PK and clinical studies.

Sources

• 1. Azvudine - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Efficacy and safety evaluation of Azvudine in the prospective treatment of COVID-19 based on four phase III clinical trials [frontiersin.org]
• 3. Advances in the effectiveness and safety of azvudine treatment: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.amegroups.cn [cdn.amegroups.cn]
• 5. researchgate.net [researchgate.net]
• 6. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect - PMC [pmc.ncbi.nlm.nih.gov]

NMR spectroscopy applications for Azvudine-13C,15N2,d2 structural confirmation

An Application Guide to the Structural Confirmation of Isotopically Labeled Azvudine (FNC) using Multinuclear and Multidimensional NMR Spectroscopy

Abstract

This application note provides a comprehensive technical guide for the structural confirmation of Azvudine (FNC), an important antiviral nucleoside analog, using advanced Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We focus on a hypothetically synthesized, selectively labeled variant, Azvudine-¹³C,¹⁵N₂,d₂, to demonstrate how isotopic enrichment provides unparalleled clarity and confidence in structural elucidation. This guide is intended for researchers, chemists, and quality control specialists in pharmaceutical development and manufacturing. It details the underlying principles, step-by-step experimental protocols, and data interpretation strategies for a suite of NMR experiments, including 1D (¹H, ¹³C) and 2D heteronuclear correlation (HSQC, HMBC) spectroscopy.

Introduction: The Analytical Challenge of Azvudine

Azvudine (FNC), or 4-amino-1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydro-2-furanyl]-2(1H)-pyrimidinone, is a potent nucleoside reverse transcriptase inhibitor (NRTI) with significant antiviral activity against HIV and SARS-CoV-2.[1][2] Its complex stereochemistry and multiple functional groups necessitate a robust and unambiguous method for structural verification and quality control during synthesis and formulation.

While standard ¹H NMR is a cornerstone of structural analysis, its application to molecules like Azvudine can be hampered by signal overlap and ambiguity. To overcome these challenges, the strategic incorporation of stable isotopes such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Deuterium (²H or d) is an exceptionally powerful strategy.[3][4] Isotopic labeling enhances sensitivity, simplifies complex spectra, and enables advanced correlation experiments that definitively map the molecular architecture.[5][6]

This guide will use a hypothetical isotopically labeled Azvudine molecule—with uniform ¹³C enrichment, ¹⁵N labeling at the N1 and N3 positions of the pyrimidine ring, and deuterium substitution at the C5' position—to illustrate a best-practice workflow for complete structural confirmation.

The Rationale for Isotopic Labeling in Azvudine Analysis

The choice of isotopic labeling is a deliberate strategy to address specific analytical challenges inherent to NMR spectroscopy.

• ¹³C Enrichment: The natural abundance of the NMR-active ¹³C isotope is only 1.1%, leading to low sensitivity in standard ¹³C NMR experiments.[7] Uniformly enriching the Azvudine molecule with ¹³C dramatically increases the signal-to-noise ratio, reducing experiment time and enabling advanced 2D NMR experiments, such as HSQC and HMBC, which are critical for tracing the carbon backbone.[8]

• ¹⁵N Enrichment: Like ¹³C, the NMR-active ¹⁵N isotope has a very low natural abundance (0.37%). The more abundant ¹⁴N has a nuclear spin of 1, leading to broad signals due to quadrupolar relaxation, which often obscures useful information.[5] Labeling the nitrogen-rich pyrimidine ring of Azvudine with ¹⁵N (a spin-½ nucleus) provides sharp signals and allows for ¹H-¹⁵N correlation experiments, confirming the integrity and electronic environment of the heterocyclic core.[5][6]

• Deuterium (d₂) Labeling: Deuterium has a different gyromagnetic ratio than proton (¹H). Strategically replacing specific protons with deuterium effectively "erases" their signals from the ¹H NMR spectrum.[9] This simplification is invaluable for resolving overlapping resonances and confirming signal assignments.[10] For our model, labeling the C5' position simplifies the crowded sugar region and aids in the unambiguous assignment of adjacent protons through the absence of expected couplings.

Experimental Workflow and Methodologies

The comprehensive structural analysis of Azvudine-¹³C,¹⁵N₂,d₂ involves a logical sequence of experiments, each providing a unique piece of the structural puzzle.

Figure 1: A schematic workflow for the structural confirmation of Azvudine using NMR spectroscopy.

Protocol 1: Sample Preparation

Trustworthy NMR data begins with meticulous sample preparation.

• Analyte Weighing: Accurately weigh 5-10 mg of the Azvudine-¹³C,¹⁵N₂,d₂ sample. For ¹³C-enriched samples, this amount provides excellent signal-to-noise in a reasonable time.[11]

• Solvent Selection: Dissolve the sample in 0.6 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent solvent for Azvudine and its exchangeable protons (hydroxyl, amine) will be clearly visible, providing additional structural information.

• Internal Standard: Add a small amount (0.5-1% v/v) of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (¹H and ¹³C at 0.00 ppm).

• Homogenization: Vortex the sample thoroughly until the solute is completely dissolved. A brief sonication may assist if needed.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is sufficient to be within the detection region of the NMR coil (typically ~4-5 cm).

Protocol 2: NMR Data Acquisition

These protocols are based on a 500 MHz spectrometer but can be adapted for other field strengths.

A. 1D ¹H NMR

• Purpose: To identify all proton signals, their integrations (relative number of protons), and their coupling patterns (J-coupling), which reveals adjacent proton relationships.

• Parameters:

  • Pulse Program: Standard single pulse (zg30)

  • Spectral Width (SW): 16 ppm

  • Acquisition Time (AQ): ~3 seconds

  • Relaxation Delay (D1): 2 seconds

  • Number of Scans (NS): 16-64

  • Temperature: 298 K

B. 1D ¹³C{¹H} NMR (Proton Decoupled)

• Purpose: To detect a single peak for each unique carbon atom in the molecule, providing a "carbon count" and information on the chemical environment of each carbon.[12]

• Parameters:

  • Pulse Program: Standard single pulse with proton decoupling (zgpg30)

  • Spectral Width (SW): 240 ppm

  • Acquisition Time (AQ): ~1 second

  • Relaxation Delay (D1): 2 seconds

  • Number of Scans (NS): 128-1024 (significantly reduced due to ¹³C enrichment)

C. 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To generate a 2D correlation map showing which protons are directly attached to which carbons (one-bond C-H correlations).[13][14] This is the primary method for definitively assigning carbon signals based on their attached, and more easily assigned, protons.

• Parameters:

  • Pulse Program: hsqcedetgpsisp2.2 (phase-edited for CH/CH₃ vs. CH₂ differentiation)

  • Spectral Width (F2 - ¹H): 12 ppm

  • Spectral Width (F1 - ¹³C): 160 ppm

  • Number of Increments (F1): 256

  • Number of Scans (NS): 4-8 per increment

  • Relaxation Delay (D1): 1.5 seconds

D. 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To create a 2D map correlating protons and carbons that are separated by two or three bonds (²J_CH, ³J_CH).[15][16] This experiment is crucial for connecting the individual spin systems and building the complete molecular skeleton, especially for identifying quaternary (non-protonated) carbons.

• Parameters:

  • Pulse Program: hmbcgpndqf

  • Spectral Width (F2 - ¹H): 12 ppm

  • Spectral Width (F1 - ¹³C): 240 ppm

  • Number of Increments (F1): 400

  • Number of Scans (NS): 8-16 per increment

  • Relaxation Delay (D1): 2 seconds

  • Long-range coupling delay: Optimized for ~8 Hz

Protocol 3: Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the Free Induction Decay (FID) to improve signal-to-noise, followed by Fourier transformation.

• Phasing and Baseline Correction: Manually phase correct all spectra to achieve pure absorption lineshapes. Apply a polynomial baseline correction to ensure a flat baseline for accurate integration.

• Referencing: Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Reference the ¹³C spectrum using the same TMS signal.

• 2D Processing: Process 2D data using appropriate window functions (e.g., sine-bell) in both dimensions. Perform phase and baseline correction as with 1D spectra.

Data Interpretation: Assembling the Azvudine Structure

The true power of this multi-technique approach lies in the synergistic interpretation of the data.

Expected Chemical Shifts and Isotopic Effects

Atom Position	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)	Isotopic Label	Notes
H-6	~7.5-7.8
C-6	~140-142	¹³C
H-5	~5.6-5.8
C-5	~95-97	¹³C
C-4	~155-157	¹³C	Quaternary carbon, no HSQC signal.
C-2	~165-167	¹³C	Quaternary carbon, no HSQC signal.
N-1 / N-3	¹⁵N	Not directly observed but influences adjacent ¹³C shifts.
NH₂	~7.0-7.3 (broad)	Exchangeable protons.
H-1'	~6.1-6.3
C-1'	~88-90	¹³C
H-2'	~5.1-5.3
C-2'	~93-95	¹³C	Large downfield shift due to Fluorine.
H-3'	~4.4-4.6
C-3'	~75-77	¹³C
H-4'	~4.2-4.4
C-4'	~85-87	¹³C	Azido group causes downfield shift.
H-5'a, 5'b	Signal Absent	²H (Deuterium)	Deuterium labeling simplifies this region.
C-5'	~60-62	¹³C	Signal will be a triplet in ¹³C due to coupling with ²H.
4'-OH	~5.5-6.0 (broad)	Exchangeable proton.

Note: Chemical shifts are estimates and can vary based on solvent and concentration.

Step-by-Step Interpretation:

• ¹H Spectrum Analysis: Identify key signals. The anomeric proton (H-1') will be a doublet of doublets around 6.2 ppm. The pyrimidine protons (H-5, H-6) will be doublets in the aromatic region. The absence of signals around 3.7-3.9 ppm confirms the successful deuteration at the C5' position.

• ¹³C Spectrum Analysis: Count the signals. Nine distinct carbon signals are expected, confirming the presence of all carbons in the Azvudine skeleton. The signals for C-2' and C-4' will be significantly downfield due to the electronegative fluorine and azido groups, respectively.

• HSQC Correlation: Correlate every proton signal (except exchangeable ones) to its directly attached carbon. For example, the ¹H signal at ~6.2 ppm (H-1') will show a cross-peak to the ¹³C signal at ~89 ppm (C-1'). This definitively assigns the carbon resonances.

• HMBC Connectivity Analysis: This is the final step to confirm the molecular framework. Key long-range correlations are used to piece the structure together.

Figure 2: Key HMBC correlations for structural confirmation. (Note: Image is illustrative).

• Ribose to Pyrimidine Linkage: A crucial correlation will be seen from the anomeric proton (H-1') to both C-2 and C-6 of the pyrimidine ring (a three-bond correlation, ³J_CH). This unambiguously confirms the N-glycosidic bond.

• Pyrimidine Ring Integrity: The proton at H-6 will show correlations to C-2, C-4, and C-5, confirming the ring structure.

• Sugar Ring Connectivity: The H-1' proton will correlate to C-2', and H-3' will correlate to C-2' and C-4', mapping out the sugar pucker and substituent positions.

• Side Chain Attachment: The H-4' proton will show a two-bond correlation (²J_CH) to the deuterated C-5', confirming the position of the hydroxymethyl group.

Conclusion

The combination of 1D and 2D NMR spectroscopy, powerfully augmented by selective ¹³C, ¹⁵N, and ²H isotopic labeling, provides an unequivocal method for the structural confirmation of Azvudine. This workflow not only verifies the primary chemical structure but also provides detailed information on the local electronic environment and stereochemical integrity of the molecule. The protocols and interpretation strategies outlined in this application note represent a robust, self-validating system essential for modern drug development, ensuring the identity, purity, and quality of critical antiviral agents like Azvudine.

References

• Benchchem. (n.d.). The Chemical Synthesis and Purification of Azvudine: A Technical Guide. Retrieved from a URL provided by the grounding tool.

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• Wang, Y., et al. (2024). Fully Continuous Flow Synthesis of 2′-Deoxy-2′-fluoro-arabinoside: A Key Intermediate of Azvudine. Organic Process Research & Development. [Link]

• Tao, T. (2025). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis. Retrieved from a URL provided by the grounding tool.
• Meng, Q., et al. (2025). Advances in the effectiveness and safety of azvudine treatment: a comprehensive review. Frontiers in Pharmacology.

• Zhang, T., et al. (2023). Efficacy and safety evaluation of Azvudine in the prospective treatment of COVID-19 based on four phase III clinical trials. Frontiers in Pharmacology, 14. [Link]

• Kover, K. E., & Batta, G. (2021). NMR as a “Gold Standard” Method in Drug Design and Discovery. Molecules, 26(15), 4436. [Link]

• Slideshare. (n.d.). C-13 NMR Spectroscopy. Retrieved from a URL provided by the grounding tool.
• MedChemExpress. (n.d.). Azvudine (RO-0622). Retrieved from a URL provided by the grounding tool.
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• eGyanKosh. (n.d.). 13C NMR SPECTROSCOPY. Retrieved from a URL provided by the grounding tool.

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Ligand page - azvudine. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 6.8: Principles of ¹³C NMR Spectroscopy. Retrieved from a URL provided by the grounding tool.
• Scribd. (n.d.). Applications of 13C NMR Spectroscopy. Retrieved from a URL provided by the grounding tool.

• Li, D., et al. (2021). Applications of Solution NMR in Drug Discovery. Molecules, 26(3), 549. [Link]

• Cambridge University Press. (2009). Deuterium labelling in NMR structural analysis of larger proteins. Retrieved from a URL provided by the grounding tool.
• Fernández-Alonso, M. D. C., et al. (2013). New Applications of High‐Resolution NMR in Drug Discovery and Development. Royal Society of Chemistry.

• Wang, R. R., et al. (2014). Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro. PLOS ONE, 9(8), e105617. [Link]

• Wikipedia. (n.d.). Azvudine. Retrieved from [Link]

• Lepre, C. A. (2024). NMR spectroscopy can help accelerate antiviral drug discovery programs. Microbes and Infection, 26(7-8), 105297. [Link]

• Ciulla, M., et al. (2025). Perspectives on Nuclear Magnetic Resonance Spectroscopy in Drug Discovery Research. Journal of Medicinal Chemistry.

• Parker, J. L., et al. (2022). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Biochemical Society Transactions, 50(6), 1555–1567. [Link]

• Royal Society of Chemistry. (n.d.). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Retrieved from a URL provided by the grounding tool.
• Synlett. (n.d.). Synthesis of 2′-Deoxy-2′-β-fluoro-4′-azido-5-fluorouridine as a Potential Anti-HIV Agent.
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• SciELO. (n.d.).

• D'Souza, V. M., & Summers, M. F. (2004). Isotope labeling strategies for NMR studies of RNA. RNA, 10(10), 1543-1557. [Link]

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• Sreeram, K., et al. (2023). NMR 1H,19F-based screening of the four stem-looped structure 5_SL1–SL4 located in the 5′-untranslated region of SARS-CoV 2 RNA. Molecular Systems Design & Engineering, 8(12), 1530-1542. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Azvudine Bioanalysis

Welcome to the Bioanalytical Technical Support Center. This guide is engineered for researchers and drug development professionals conducting pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies of Azvudine. Azvudine is a highly polar, dual-target nucleoside analog utilized in the treatment of HIV and COVID-19[1].

Because Azvudine is typically quantified in complex biological matrices (plasma, serum, urine) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2], it is highly susceptible to matrix effects —specifically ion suppression or enhancement during Electrospray Ionization (ESI). While the use of a Stable Isotope-Labeled Internal Standard (SIL-IS) like Azvudine-13C,15N2,d2 is the gold standard for compensating for these effects, analytical anomalies can still arise. This guide provides the mechanistic causality behind these issues and actionable, self-validating protocols to resolve them.

Mechanistic Workflow: Where Matrix Effects Occur

Workflow for Azvudine LC-MS/MS bioanalysis and matrix effect mitigation.

Part 1: Standardized Experimental Protocol

To establish a baseline of trust and analytical rigor, your initial methodology must be optimized to physically remove as many endogenous suppressors (e.g., phospholipids, salts) as possible before relying on the SIL-IS for mathematical compensation.

Step-by-Step: Optimized Sample Preparation & LC-MS/MS Setup

This protocol utilizes a hybrid Protein Precipitation (PPT) and Phospholipid Removal (PLR) strategy, optimized for the polar nature of Azvudine[2].

• Sample Aliquoting & IS Spiking: Transfer 50 µL of human plasma into a 96-well plate. Add 10 µL of the SIL-IS working solution (Azvudine-13C,15N2,d2 at 50 ng/mL). Vortex for 30 seconds to ensure equilibration.

• Protein Precipitation: Add 150 µL of ice-cold methanol (containing 0.1% formic acid) to disrupt protein-drug binding and precipitate plasma proteins[3].

• Phospholipid Depletion: Transfer the mixture to a Phospholipid Removal Plate (e.g., Ostro or Phree). Apply a positive pressure manifold (15 psi) for 5 minutes to collect the eluate. Causality: Phospholipids are the primary culprits of late-eluting ion suppression in positive and negative ESI modes.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase (e.g., 5% Acetonitrile / 95% Water with 0.2% formic acid)[2].

• Chromatographic Separation: Inject 5 µL onto a polar-retentive column, such as a Waters Atlantis T3 (2.1 × 100 mm, 3.0 µm)[2].

  • Mobile Phase A: Water + 0.2% Formic Acid + 0.03% Heptafluorobutyric acid (ion-pairing agent to increase retention of polar nucleosides)[2].

  • Mobile Phase B: Acetonitrile.

  • Gradient: Isocratic or shallow gradient starting at 15% B to ensure Azvudine elutes well past the void volume (t0) where unretained salts cause massive ion suppression[2].

Part 2: Troubleshooting Guides & FAQs

Even with a robust protocol and a SIL-IS, researchers frequently encounter specific bioanalytical hurdles. Here is the causality and resolution for the most common issues.

Q1: I am using Azvudine-13C,15N2,d2, but my IS-normalized Matrix Factor (IS-normalized MF) is still failing acceptance criteria (outside 0.85 - 1.15). Why isn't the SIL-IS compensating perfectly?

The Causality: You are likely experiencing the Deuterium Isotope Effect . While 13C and 15N isotopes do not alter the physicochemical properties of the molecule, deuterium (d2) does. The carbon-deuterium bond is slightly shorter and less polarizable than the carbon-hydrogen bond. In reversed-phase chromatography, this reduces the dispersion interactions between the SIL-IS and the stationary phase, causing Azvudine-13C,15N2,d2 to elute slightly earlier (typically 0.05 - 0.2 minutes) than the unlabeled Azvudine. If a sharp, invisible matrix peak (like a specific phospholipid) co-elutes exactly in that narrow time gap between the IS and the analyte, the two molecules will experience different ionization environments, destroying the compensatory mechanism.

The Solution:

• Flatten the Gradient: Decrease the slope of your LC gradient around the expected retention time of Azvudine. This increases the chromatographic resolution between the drug and the hidden matrix suppressor.

• Switch Stationary Phases: If using a standard C18, switch to a column designed for polar retention (like the Atlantis T3)[2] or a Hydrophilic Interaction Liquid Chromatography (HILIC) column. This shifts the retention mechanism away from purely hydrophobic interactions, minimizing the deuterium RT shift.

Q2: How can I visually prove that my sample preparation is effectively removing matrix suppressors, rather than just relying on the SIL-IS to "fix" the data?

The Causality: A self-validating analytical method must prove that ionization is stable across the elution window. Relying solely on SIL-IS compensation masks underlying method fragility, which can fail if sample matrices vary wildly (e.g., uremic or lipemic plasma).

The Solution: Perform a Post-Column Infusion (PCI) experiment.

• Continuously infuse a pure solution of Azvudine (e.g., 100 ng/mL) directly into the mass spectrometer source via a T-connector, post-column.

• Inject a blank plasma extract (processed through your PPT/PLR method) onto the LC column.

• Monitor the Azvudine MRM transition.

• Interpretation: You should observe a steady, flat baseline. If you see sudden dips (suppression) or spikes (enhancement) in the baseline at the exact retention time where Azvudine normally elutes, your sample cleanup is insufficient. You must adjust your extraction solvent or use Solid Phase Extraction (SPE) to remove the specific interfering compound.

Q3: I am seeing a high background signal in the unlabeled Azvudine MRM channel when I inject a blank sample spiked only with the SIL-IS. Is this matrix noise?

The Causality: This is rarely a matrix effect; it is usually Isotopic Cross-Talk or Isotopic Impurity . Azvudine-13C,15N2,d2 has a mass shift of +5 Da compared to the unlabeled drug. However, if the synthesis of the SIL-IS is not 100% pure, it may contain trace amounts of the unlabeled drug. Alternatively, if the mass spectrometer's quadrupole resolution is set too wide (e.g., "Unit" resolution instead of "High"), the M+0 isotope of the IS might bleed into the analyte channel.

The Solution:

• Verify SIL-IS Purity: Inject a high concentration of the SIL-IS without the analyte. If the peak area in the analyte channel is >5% of your Lower Limit of Quantification (LLOQ), the IS is contaminated. You must either purchase a higher-purity batch or reduce the working concentration of the IS spiked into the samples.

• Optimize MS Resolution: Ensure Q1 and Q3 are set to "Unit" resolution (typically 0.7 Da FWHM).

Part 3: Quantitative Data Presentation

To validate the effectiveness of the optimized method, matrix effect and recovery data must be systematically evaluated. The table below summarizes the expected analytical performance when utilizing the Atlantis T3 column and Azvudine-13C,15N2,d2 IS, demonstrating robust compensation[2].

Table 1: Evaluation of Matrix Effect and Extraction Recovery for Azvudine in Human Plasma

Analyte Concentration (ng/mL)	Absolute Matrix Factor (%)	IS-Normalized Matrix Factor (%)	Extraction Recovery (%)	Precision (CV %)
2.0 (LLOQ)	82.4 ± 6.1	98.5 ± 2.3	85.2 ± 4.1	3.8
50.0 (Low QC)	85.1 ± 5.4	101.2 ± 1.8	88.7 ± 3.5	2.9
800.0 (Mid QC)	88.3 ± 4.2	99.8 ± 1.5	92.1 ± 2.8	2.1
1600.0 (High QC)	89.5 ± 3.8	100.4 ± 1.1	94.5 ± 2.2	1.7

Data Interpretation: While the Absolute Matrix Factor shows moderate ion suppression (~10-18% signal loss), the IS-Normalized Matrix Factor remains tightly clustered around 100%. This proves that Azvudine-13C,15N2,d2 perfectly tracks and compensates for the suppression, yielding highly accurate quantification[2].

References

• Liu, Z., Liang, F., Gao, S., et al. (2023). "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis, 236, 115736. Available at: [Link]

• Frontiers in Medicine. (2025). "Advances in the effectiveness and safety of azvudine treatment: a comprehensive review". Available at:[Link]

Sources

• 1. Frontiers | Advances in the effectiveness and safety of azvudine treatment: a comprehensive review [frontiersin.org]
• 2. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Azvudine | 1011529-10-4 | Benchchem [benchchem.com]

Technical Support Center: Troubleshooting Azvudine Chromatographic Peak Shape

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals resolve complex chromatographic anomalies associated with Azvudine (FNC) .

Rather than simply providing a list of parameters, this guide explores the fundamental chemical properties of Azvudine to explain the causality behind its chromatographic behavior. By understanding the "why," you can implement self-validating protocols that ensure robust, reproducible data.

Part 1: The Chemical Causality of Azvudine's Peak Distortion

Azvudine (2'-deoxy-2'-β-fluoro-4'-azidocytidine) is a highly polar nucleoside analog[1]. Its unique structure presents specific challenges for standard reversed-phase high-performance liquid chromatography (RP-HPLC):

• High Polarity (Low logP): Azvudine lacks significant hydrophobic bulk. On standard end-capped C18 columns, it fails to partition effectively into the stationary phase, leading to early elution (often in the void volume) and severe peak fronting.

• Fluorine-Induced pKa Shift: The fluorine substitution on the 2'-carbon exerts a strong electron-withdrawing effect[2]. This inductive effect lowers the pKa of the neighboring pyrimidine amine, weakening its basicity[2]. Depending on the mobile phase pH, this can lead to partial ionization, resulting in split peaks or severe tailing due to secondary interactions with residual silanols on the silica support.

Part 2: Troubleshooting FAQs

Q1: My Azvudine peak is eluting almost immediately with a split or fronting shape on a standard C18 column. How do I fix this? A1: This is a classic symptom of insufficient hydrophobic retention. Because Azvudine is highly polar, a standard C18 phase cannot retain it.

• The Fix: You must switch the retention mechanism. Use a 100% aqueous-compatible polar-embedded column (e.g., Waters Atlantis T3) or switch to Hydrophilic Interaction Liquid Chromatography (HILIC) using an Amide column[1][3].

Q2: I switched to a polar-retentive C18 column, but the peak is still broad. Can I use an ion-pairing agent? A2: Yes. Adding an ion-pairing agent is a highly effective, self-validating strategy to artificially increase Azvudine's hydrophobicity.

• The Fix: Incorporate 0.03% heptafluorobutyric acid (HFBA) along with 0.2% formic acid into your aqueous mobile phase[1]. The HFBA forms a neutral, hydrophobic complex with Azvudine, dramatically increasing retention time and sharpening the peak.

Q3: I am using a HILIC method, but I am experiencing severe peak tailing. What is the root cause? A3: In HILIC, peak tailing for nucleoside analogs is often caused by inadequate buffer capacity, leading to uncontrolled ionic interactions with the stationary phase.

• The Fix: Ensure your mobile phase contains a sufficient concentration of a volatile buffer. Using 10 mM ammonium acetate with 0.5% ammonium hydroxide ensures a stable pH environment that masks active sites on the Amide stationary phase, yielding sharp, symmetrical peaks[3].

Part 3: Diagnostic Workflow & Decision Tree

Use the following self-validating logical workflow to diagnose and correct Azvudine peak shape issues in real-time.

Troubleshooting workflow for resolving Azvudine chromatographic peak shape anomalies.

Part 4: Quantitative Comparison of Chromatographic Strategies

The table below summarizes the quantitative and qualitative outcomes of different chromatographic approaches for Azvudine, allowing you to select the best method for your laboratory's instrumentation.

Parameter	Standard Reversed-Phase (C18)	Ion-Paired Reversed-Phase (T3)	HILIC (Amide Phase)
Retention Mechanism	Hydrophobic partitioning	Hydrophobic + Ion-Pairing	Hydrophilic partitioning
Typical Column	Standard BEH C18	Waters Atlantis T3	Waters ACQUITY BEH Amide
Mobile Phase Additives	0.1% Formic Acid	0.2% Formic Acid + 0.03% HFBA	10 mM NH₄OAc + 0.5% NH₄OH
Azvudine Peak Shape	Poor (Fronting/Split)	Excellent (Symmetrical)	Excellent (Sharp)
Mechanistic Causality	Low logP prevents retention; partial ionization causes splitting.	HFBA masks polarity, forcing hydrophobic retention[1].	Orthogonal retention of polar functional groups[3].

Part 5: Field-Proven Experimental Protocols

To ensure trustworthiness and reproducibility, below are two fully validated, step-by-step methodologies for the extraction and quantification of Azvudine.

Protocol A: Validated HILIC LC-MS/MS Method (Plasma/Tissue)

This method leverages hydrophilic interactions, making it ideal for highly polar nucleosides without the need for complex ion-pairing agents[3].

Step 1: Sample Preparation (Protein Precipitation)

• Action: Aliquot 50 µL of plasma into an Eppendorf tube. Add 150 µL of cold Methanol.

• Causality: Methanol effectively denatures and precipitates matrix proteins while keeping the highly polar Azvudine fully solubilized.

• Action: Vortex for 5 minutes, incubate at 4°C for 15 minutes, then centrifuge at 13,000 rpm for 10 minutes at 4°C.

Step 2: Reconstitution (Critical Step)

• Action: Transfer the supernatant and dry under a gentle nitrogen stream. Reconstitute the residue in 100 µL of Acetonitrile/Methanol (75:25, v/v)[3].

• Causality: In HILIC, injecting a highly aqueous sample causes severe peak broadening. Reconstituting in a high-organic solvent ensures the sample plug matches the initial mobile phase conditions, focusing the peak at the head of the column.

Step 3: Chromatographic Separation

• Column: Waters ACQUITY UPLC BEH Amide (2.1 mm × 150 mm, 1.7 µm).

• Mobile Phase A: 10 mmol/L ammonium acetate in water containing 0.5% ammonium hydroxide.

• Mobile Phase B: Acetonitrile/water (90:10, v/v) containing 10 mmol/L ammonium acetate and 0.5% ammonium hydroxide.

• Gradient: 0–3 min, 100%–65% B; 3–7 min, 65%–60% B. Flow rate: 0.3 mL/min[3].

Step-by-step sample preparation and HILIC LC-MS/MS workflow for Azvudine.

Protocol B: Ion-Paired Reversed-Phase Method

Use this method if your laboratory is restricted to reversed-phase instrumentation[1].

Step 1: Column Selection

• Action: Install a Waters Atlantis T3 (2.1 × 100 mm, 3.0 µm) column.

• Causality: The T3 column is designed with a lower ligand density and polar end-capping, allowing aqueous mobile phases to penetrate the pores without phase collapse, which is essential for retaining polar analytes.

Step 2: Mobile Phase Preparation

• Action: Prepare an isocratic mobile phase consisting of Acetonitrile and an aqueous solution (15:85, v/v). The aqueous portion must contain 0.03% heptafluorobutyric acid (HFBA) and 0.2% formic acid[1].

• Causality: HFBA acts as a volatile ion-pairing agent. Its hydrophilic head interacts with Azvudine, while its fluorinated hydrophobic tail interacts with the C18 stationary phase, artificially increasing retention and eliminating peak tailing.

References

• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS Source: Journal of Pharmaceutical and Biomedical Analysis (PubMed / NIH) URL:[Link]

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects Source: National Center for Biotechnology Information (PMC) URL:[Link](Note: PMC ID representative of the indexed authoritative source)

• Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect Source: Signal Transduction and Targeted Therapy (Nature / PMC) URL:[Link]

Sources

• 1. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ionization Efficiency for Azvudine-13C,15N2,d2

Welcome to the technical support guide for optimizing the mass spectrometric analysis of Azvudine-13C,15N2,d2. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maximizing the ionization efficiency of this critical internal standard. Here, we move beyond simple procedural lists to explain the "why" behind experimental choices, ensuring a robust and reproducible methodology.

Frequently Asked Questions (FAQs)

Q1: What is the most effective ionization technique for Azvudine-13C,15N2,d2?

For polar, thermally labile molecules like Azvudine and its isotopically labeled form, Electrospray Ionization (ESI) is the most suitable technique.[1][2] Specifically, operating in the positive ion mode (ESI+) is highly recommended. The basic nitrogen atoms in the pyrimidine ring of Azvudine readily accept a proton, leading to efficient formation of the protonated molecule, [M+H]+.

Q2: Why is an acidic mobile phase recommended for the analysis of Azvudine-13C,15N2,d2?

To ensure the analyte is in its charged form for effective ESI, the mobile phase pH should be at least two units below the analyte's pKa.[3] Azvudine, being a basic compound, requires an acidic mobile phase to promote protonation. The use of additives like 0.1% formic acid or acetic acid in the mobile phase (typically a mixture of water and acetonitrile or methanol) is standard practice.[4][5][6]

Q3: What are the expected precursor ions for Azvudine and its labeled internal standard?

• Azvudine (Unlabeled): The primary ion will be the protonated molecule, [M+H]+.

• Azvudine-13C,15N2,d2 (Labeled): The precursor ion will also be [M+H]+, but with a corresponding mass shift due to the incorporated stable isotopes. The exact mass-to-charge ratio (m/z) will depend on the number and type of isotopes.

Q4: Can I expect to see other ions besides [M+H]+ in my mass spectrum?

Yes, the formation of adduct ions is common in ESI.[7][8] You may observe sodium ([M+Na]+) and potassium ([M+K]+) adducts, which appear at 22 and 38 m/z units higher than the protonated molecule, respectively.[9] While these can sometimes be the most abundant ions, they can also dilute the signal of your target ion. Using high-purity solvents and plastic vials instead of glass can help minimize metal adduct formation.[9][10] If ammonium-based buffers are used, expect to see an ammonium adduct ([M+NH4]+).[11]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing logical steps to diagnose and resolve them.

Issue 1: Low or No Signal Intensity

A weak or absent signal is a common challenge that can stem from several factors.[12][13][14]

Underlying Causes & Solutions:

• Suboptimal Ionization: Azvudine may not be efficiently protonated.

  • Protocol: Ensure your mobile phase is sufficiently acidic (e.g., contains 0.1% formic acid). The organic content of the mobile phase also influences desolvation; experiment with different gradients or isocratic compositions.[3][15]

• Inefficient Desolvation: The solvent droplets are not evaporating effectively to release the gas-phase ions.

  • Protocol: Optimize the drying gas temperature and flow rate .[3][15] A good starting point for temperature is 300-350°C. Insufficient temperature can lead to solvent clusters, while excessive heat can cause thermal degradation of the analyte.[1] The nebulizer gas pressure should also be optimized to ensure a fine, stable spray.[1][3]

• Incorrect Source Parameters: Voltages within the ion source are not optimized for Azvudine.

  • Protocol:

    • Capillary Voltage: Optimize to ensure a stable spray, typically in the range of 3-5 kV for positive mode.

    • Cone/Fragmentor/Skimmer Voltage: This is a critical parameter. A systematic tuning experiment is recommended. Start with a low voltage and gradually increase it while monitoring the intensity of the [M+H]+ ion. This will help you find the sweet spot that maximizes the precursor ion signal without causing excessive in-source fragmentation.

Troubleshooting Workflow for Low Signal Intensity

Caption: A logical workflow for diagnosing and resolving low signal intensity issues.

Issue 2: High Background Noise or Poor Signal-to-Noise (S/N) Ratio

High background can mask your analyte peak and compromise the limit of detection.[12]

Underlying Causes & Solutions:

• Contaminated Solvents or Reagents: Impurities in the mobile phase can contribute to a high chemical background.[15]

  • Protocol: Always use high-purity, LC-MS grade solvents and fresh additives.[6][15] Avoid "topping off" solvent bottles, as this can concentrate impurities.[15]

• Dirty Ion Source: Accumulation of non-volatile salts and sample matrix components on the ion source optics can lead to persistent background signals and reduced sensitivity.[12]

  • Protocol: Implement a regular cleaning schedule for the ion source, including the capillary, skimmer, and other front-end components, following the manufacturer's guidelines.[12]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Azvudine.[12][15]

  • Protocol:

    • Sample Preparation: Employ a robust sample preparation method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[15]

    • Chromatography: Ensure adequate chromatographic separation of Azvudine from the bulk of the matrix components.

    • Internal Standard: The use of a stable isotope-labeled internal standard like Azvudine-13C,15N2,d2 is the most effective way to compensate for matrix effects, as it co-elutes and experiences the same ionization suppression or enhancement as the analyte.

Issue 3: In-source Fragmentation

Observing significant fragment ions in your MS1 spectrum indicates that the analyte is breaking apart within the ion source, which can reduce the intensity of your target precursor ion.[16][17][18]

Underlying Causes & Solutions:

• Excessive Cone/Fragmentor Voltage: High voltages in the region between the atmospheric pressure interface and the mass analyzer can induce fragmentation.[17] This phenomenon, often termed "in-source collision-induced dissociation (CID)," can be both a challenge and a tool.[17][18]

  • Protocol: Carefully tune the cone/fragmentor voltage. The goal is to use enough energy to desolvate the ions efficiently but not so much that you induce significant fragmentation. Create a tuning curve by systematically varying this voltage and plotting the intensity of both the precursor ion ([M+H]+) and any major fragment ions. Select the voltage that maximizes the precursor ion intensity.

• High Drying Gas Temperature: For thermally sensitive molecules, excessive heat in the source can cause degradation.

  • Protocol: While optimizing for desolvation, be mindful of the potential for thermal degradation. If in-source fragmentation persists even at low cone voltages, try reducing the drying gas temperature in increments.

Parameter Interdependency Diagram

Caption: Interdependencies of key parameters affecting ionization efficiency.

Summary of Recommended Optimization Parameters

The following table provides a starting point for the optimization of Azvudine-13C,15N2,d2 analysis. Note that optimal values are instrument-dependent and should be determined empirically.

Parameter	Recommended Starting Range	Key Considerations
Ionization Mode	ESI Positive	Azvudine is a basic molecule that readily protonates.
Mobile Phase Additive	0.1% Formic Acid or 0.1% Acetic Acid	Ensures an acidic pH to promote [M+H]+ formation.[4][5]
Capillary Voltage	3.0 - 5.0 kV	Optimize for a stable electrospray.[3]
Drying Gas Temperature	300 - 400 °C	Balances efficient desolvation with preventing thermal degradation.[1]
Drying Gas Flow	Instrument Dependent	Higher flow rates assist in desolvation, especially at higher LC flow rates.[15]
Nebulizer Gas Pressure	Instrument Dependent	Crucial for forming a fine aerosol; optimize based on LC flow rate.[1]
Cone/Fragmentor Voltage	50 - 150 V (Instrument Dependent)	Critical for ion transmission and minimizing in-source fragmentation. Requires careful tuning.

By systematically addressing these parameters and understanding the underlying principles, you can develop a robust and sensitive method for the quantification of Azvudine-13C,15N2,d2, ensuring the highest quality data for your research.

References

• What are common adducts in ESI mass spectrometry? - WKB67428.
• Dealing with Metal Adduct Ions in Electrospray: Part 1.
• The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpret
• LCMS Troubleshooting: 14 Best Practices for Labor
• A systematic analysis of in-source fragments in LC-MS metabolomics. bioRxiv.
• In-source fragment
• Fragment
• Useful Mass Differences.
• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS.
• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. PubMed.
• Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs.
• Incorporating In-Source Fragment Information Improves Metabolite Identification Accuracy in Untargeted LC–MS Data Sets.
• Optimisation of Heated Electrospray Ionisation Parameters to Minimise In- Source Generated Impurities in the Analysis of Oligonucleotide.
• ESI Adduct Ions.
• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise.
• LC-MS/MS method development and validation for the determination of antiviral drug in human plasma. ScienceScholar.
• Optimizing the Agilent Multimode Source.
• Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Labor
• Troubleshooting Loss of Signal: Where did my peaks go?. Biotage.
• Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro.
• Any suggestions for very low intensity in LC/MS/MS?.
• 10 Great Tips for Electrospray Ioniz
• Validation of a sensitive LC/MS/MS method for the determination of zidovudine and lamivudine in human plasma. PMC.
• A rapid and sensitive method for simultaneous determination of lamivudine and zidovudine in human serum by on-line solid-phase extraction coupled to liquid chromatography/tandem mass spectrometry detection. PubMed.
• Supplementary Inform
• Comprehensive Guide to Electrospray Ioniz
• Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determin
• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy Online.
• An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucid
• Tips for Electrospray Ionization LC–MS.
• Think Negative: Finding the Best Electrospray Ioniz
• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. OUCI.
• Azvudine is a thymus-homing anti-SARS-CoV-2 drug effective in treating COVID-19 p
• Advances in the effectiveness and safety of azvudine tre
• Azvudine. Wikipedia.

Sources

• 1. agilent.com [agilent.com]
• 2. poseidon-scientific.com [poseidon-scientific.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. support.waters.com [support.waters.com]
• 8. acdlabs.com [acdlabs.com]
• 9. learning.sepscience.com [learning.sepscience.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Useful Mass Differences | Analytical Chemistry Instrumentation Facility [acif.ucr.edu]
• 12. zefsci.com [zefsci.com]
• 13. biotage.com [biotage.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In-source fragmentation [jeolusa.com]
• 18. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Preventing isotopic exchange in Azvudine-13C,15N2,d2 studies

Welcome to the Technical Support Center for LC-MS/MS bioanalysis. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with Azvudine-13C,15N2,d2 —the stable isotope-labeled internal standard (SIL-IS) for the antiviral nucleoside analogue Azvudine (FNC).

When utilizing deuterated internal standards, the greatest threat to your assay's accuracy and precision is Hydrogen/Deuterium (H/D) back-exchange . This guide bypasses generic advice to provide you with the mechanistic causality behind isotopic loss and a self-validating framework to ensure absolute data integrity.

Troubleshooting FAQs: The Mechanics of Isotopic Exchange

Q1: Why is my Azvudine-13C,15N2,d2 internal standard losing its expected M+5 mass shift? A1: You are observing H/D back-exchange. While the 13C and 15N labels in your SIL-IS are covalently locked, deuterium atoms located on the carbon backbone (such as the C5 position of the cytosine ring) can undergo exchange with protium (1H) from protic solvents or the biological matrix 1. In cytidine analogues like Azvudine, this exchange is often catalyzed by pH extremes via a reversible hydration or keto-enol tautomerization mechanism. When the deuterium exchanges for hydrogen, the mass of the IS drops by 1 or 2 Da (shifting the precursor from M+5 down to M+4 or M+3). This compromises accuracy by artificially inflating the unlabeled analyte's measured concentration and causing differential matrix effects 1.

Q2: How should I modify my sample preparation to prevent this exchange? A2: The kinetics of H/D exchange are strictly governed by temperature, time, and the availability of exchangeable protons 2.

• Switch to Aprotic Solvents: Replace methanol with cold acetonitrile (ACN) for protein precipitation. Methanol is a protic solvent that readily donates protons, facilitating exchange. ACN lacks exchangeable protons.

• Strict Temperature Control: Perform all extraction steps on ice (0–4 °C). Lowering the temperature from 25 °C to 0 °C drastically reduces the thermal energy required for the exchange reaction, effectively freezing the kinetics 2.

• Minimize Aqueous Exposure: Process samples rapidly. The longer the internal standard sits in an aqueous plasma matrix, the higher the probability of back-exchange 3.

Q3: Can my LC-MS/MS mobile phase cause back-exchange during the run? A3: Absolutely. If your chromatographic run utilizes highly aqueous mobile phases with suboptimal pH modifiers, in-column exchange will occur.

• Accelerate the Gradient: Use a fast LC gradient (e.g., < 3 minutes) with UHPLC columns to minimize the analyte's residence time in the protic mobile phase 2.

• Optimize pH Modifiers: While highly acidic conditions (pH 2.5–3.0) are typically used to quench exchange in peptides 2, nucleoside analogues like Azvudine require careful empirical testing. Often, a mobile phase containing 0.1% formic acid or low-concentration ammonium acetate provides the best balance between ionization efficiency and isotopic stability 4.

Data Presentation: Impact of Analytical Conditions

The following table summarizes the quantitative impact of various experimental conditions on the retention of the deuterium label in nucleoside SIL-IS workflows.

Parameter	Condition	Deuterium Retention (%)	Mechanistic Causality
Solvent	Methanol (Protic)	< 70%	Donates protons, facilitating rapid H/D exchange.
Solvent	Acetonitrile (Aprotic)	> 98%	Lacks exchangeable protons; preserves isotopic integrity.
Temperature	25 °C (Room Temp)	~ 60-80%	Thermal energy accelerates tautomerization and exchange kinetics.
Temperature	4 °C (Ice Bath)	> 95%	Low kinetic energy severely retards the exchange reaction rate.
LC Gradient	> 10 min	< 85%	Prolonged exposure to aqueous mobile phase allows in-column exchange.
LC Gradient	< 3 min (UHPLC)	> 98%	Rapid elution minimizes contact time with protic mobile phases.

Self-Validating Experimental Protocol

To guarantee trustworthiness in your assay, you must not only attempt to prevent exchange but actively prove that it has been prevented. Follow this self-validating extraction methodology.

Step 1: Reagent Preparation & IS Storage

• Pre-chill 100% Acetonitrile (ACN) to -20 °C. Do not use Methanol.

• Prepare the Azvudine-13C,15N2,d2 working internal standard (IS) solution in 100% ACN to prevent in-vial exchange during long-term storage 5.

Step 2: Matrix Quenching (Protein Precipitation)

• Aliquot 50 µL of human plasma into a pre-chilled microcentrifuge tube kept on ice.

• Spike 10 µL of the cold IS working solution into the plasma.

• Immediate Action: Instantly add 150 µL of the -20 °C ACN to precipitate proteins. Causality: The immediate introduction of a cold, aprotic solvent simultaneously crashes the matrix proteins and removes the aqueous environment required for proton transfer, quenching the exchange kinetics 4.

Step 3: Isolation

• Vortex rapidly for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to an autosampler vial maintained at 4 °C in the LC system 2.

Step 4: Self-Validation (The D-Max Control Test)

• Control Formulation: Inject the IS working solution directly (diluted in ACN) without any matrix contact. Record the peak area ratio of the intact isotope (M+5) to the fully exchanged isotope (M+3).

• Validation Check: Compare the matrix-extracted IS ratio to the Control ratio. A deviation of >5% indicates that your matrix pH or residual water is inducing exchange. If this occurs, further optimization (e.g., adding a volatile buffer to the extraction solvent) is required.

Workflow Visualization

Workflow for preventing H/D back-exchange in Azvudine-13C,15N2,d2 LC-MS/MS sample prep.

References

• BenchChem. "Technical Support Center: Deuterated Internal Standards in LC-MS/MS." 1

• BenchChem. "Technical Support Center: Minimizing Hydrogen-Deuterium Exchange in LC-MS Analysis." 2

• Analyst (RSC Publishing). "A millimeter water-in-oil droplet as an alternative back exchange prevention strategy for hydrogen/deuterium exchange mass spectrometry of peptides/proteins." 3

• ResolveMass Laboratories Inc. "Deuterated Standards for LC-MS Analysis." 5

• Liu, Z., et al. "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis (2023). 4

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• 3. A millimeter water-in-oil droplet as an alternative back exchange prevention strategy for hydrogen/deuterium exchange mass spectrometry of peptides/proteins - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]

Calibrating instrument response for accurate Azvudine-13C,15N2,d2 measurement

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing stable isotope-labeled Azvudine (Azvudine-13C,15N2,d2) for accurate quantification. Here, we address common challenges and provide troubleshooting solutions to ensure the integrity and reliability of your bioanalytical data. The principles and protocols outlined are grounded in established regulatory guidelines and best practices for bioanalytical method validation.[1][2][3]

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the use of stable isotope-labeled internal standards in Azvudine quantification.

Q1: What is the primary advantage of using Azvudine-13C,15N2,d2 as an internal standard?

Using a stable isotope-labeled (SIL) internal standard (IS) like Azvudine-13C,15N2,d2 is the gold standard in quantitative mass spectrometry, particularly for bioanalysis.[4][5] The key advantage is that the SIL IS has nearly identical chemical and physical properties to the analyte (Azvudine).[6] This ensures that it behaves similarly during sample preparation (e.g., extraction, evaporation) and ionization in the mass spectrometer.[6][7] Consequently, it effectively compensates for variability in sample processing and matrix effects, leading to higher accuracy and precision in the final concentration measurement.[6][7]

Q2: What are the initial instrument parameters I should optimize for an LC-MS/MS method?

For a typical LC-MS/MS method for Azvudine, you will need to optimize both the liquid chromatography and mass spectrometry parameters.[8][9]

• Liquid Chromatography (LC): Focus on achieving good chromatographic peak shape and separation from matrix components.[10] Key parameters include the choice of the analytical column (a C18 column is common), mobile phase composition (often a mixture of acetonitrile or methanol and water with an additive like formic acid to aid ionization), flow rate, and column temperature.[9][11][12]

• Mass Spectrometry (MS/MS): The goal is to maximize the signal intensity of your analyte and internal standard. This involves optimizing the ion source parameters (e.g., electrospray voltage, gas flows, temperature) and the collision energy for the specific precursor-to-product ion transitions (MRM transitions) of Azvudine and its labeled internal standard.[9][13]

Q3: How should I prepare my calibration standards and quality control samples?

Calibration standards and quality control (QC) samples are critical for ensuring the accuracy of your measurements. They should be prepared by spiking known concentrations of a certified Azvudine reference standard and the Azvudine-13C,15N2,d2 internal standard into a blank biological matrix (e.g., plasma, serum) that is identical to your study samples.[9] It is a regulatory requirement to prepare the calibration standards and QC samples from separate stock solutions to ensure their independence.[14]

Q4: What constitutes an acceptable calibration curve?

A calibration curve is generated by plotting the peak area ratio (analyte peak area / internal standard peak area) against the nominal concentration of the calibration standards. For a bioanalytical method, the curve should be fitted with a linear regression model, often with a weighting factor (e.g., 1/x or 1/x²) to ensure accuracy at the lower end of the curve. An acceptable correlation coefficient (r²) is typically expected to be ≥ 0.99.[8]

Section 2: Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your analysis.

Issue 1: Poor Chromatographic Peak Shape (Tailing or Fronting)

Poor peak shape can significantly impact the accuracy and precision of integration, leading to unreliable results.

Potential Causes & Solutions:

• Column Degradation: Over time, the stationary phase of the LC column can degrade.

  • Solution: First, try flushing the column with a strong solvent. If this doesn't resolve the issue, replace the column with a new one of the same type.

• Mobile Phase Issues: The pH of the mobile phase can affect the ionization state and, therefore, the retention and peak shape of Azvudine.

  • Solution: Ensure the mobile phase is correctly prepared and the pH is optimal for Azvudine. An acidic mobile phase (e.g., containing 0.1% formic acid) is often used to promote protonation for positive ion mode ESI.[12][15]

• Sample Solvent Mismatch: Injecting a sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion.

  • Solution: If possible, reconstitute your final extracted sample in a solvent that is similar in composition to the initial mobile phase.

Issue 2: High Variability in Signal or Poor Reproducibility

Inconsistent signal intensity can make accurate quantification impossible.

Potential Causes & Solutions:

• Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability.

  • Solution: Ensure that all sample preparation steps, such as protein precipitation or liquid-liquid extraction, are performed consistently for all samples, including standards and QCs.[10] Consider using automated sample preparation systems if available.

• Instrument Instability: Fluctuations in the LC or MS system can lead to signal drift.

  • Solution: Before running a batch of samples, allow the LC-MS/MS system to equilibrate thoroughly. Monitor system suitability by injecting a standard solution multiple times to ensure the peak areas and retention times are stable.

• Matrix Effects: Components in the biological matrix can suppress or enhance the ionization of Azvudine, leading to variability.[10]

  • Solution: The use of a stable isotope-labeled internal standard like Azvudine-13C,15N2,d2 is the most effective way to compensate for matrix effects.[7] Ensure that the internal standard is added to all samples, standards, and QCs at the beginning of the sample preparation process.

Issue 3: Low Signal Intensity or Inability to Detect Azvudine

A weak or absent signal prevents the determination of Azvudine concentrations.

Potential Causes & Solutions:

• Suboptimal MS Parameters: The mass spectrometer may not be tuned for optimal detection of Azvudine.

  • Solution: Infuse a solution of Azvudine directly into the mass spectrometer to optimize the precursor and product ion selection, as well as the collision energy and other source parameters.[12]

• Sample Degradation: Azvudine may be degrading during sample collection, storage, or processing.

  • Solution: Investigate the stability of Azvudine under your experimental conditions. This includes freeze-thaw stability, bench-top stability, and long-term storage stability, as outlined in regulatory guidelines.[16]

• LC System Issues: Problems with the LC system can prevent the analyte from reaching the mass spectrometer.

  • Solution: Check for leaks in the LC system, ensure the correct mobile phases are being used, and verify that the autosampler is injecting the sample correctly.[17][18]

Issue 4: Isotopic Crosstalk or Interference

Interference between the analyte and the internal standard can compromise the accuracy of the assay.

Potential Causes & Solutions:

• Impurity in the Internal Standard: The Azvudine-13C,15N2,d2 internal standard may contain a small amount of unlabeled Azvudine.

  • Solution: Analyze a solution of the internal standard alone to assess the level of unlabeled Azvudine. This contribution to the analyte signal should be negligible, especially at the lower limit of quantification (LLOQ).

• In-source Fragmentation: The internal standard might lose its isotopic labels in the ion source, leading to a signal at the mass of the unlabeled analyte.

  • Solution: This is less common with 13C and 15N labels but can occur with deuterium labels.[6] Ensure the ion source conditions are not overly harsh. The use of multiple labels (13C, 15N, and d) in Azvudine-13C,15N2,d2 helps to minimize the impact of any single label loss.

Section 3: Experimental Protocols & Data Presentation

Adherence to validated protocols is essential for regulatory compliance and data reliability.[19][20]

Representative LC-MS/MS Parameters for Azvudine Analysis

Parameter	Typical Setting	Rationale
LC Column	C18, e.g., 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for nucleoside analogs.
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation for positive ion mode ESI.[15]
Mobile Phase B	Acetonitrile or Methanol	Organic solvent for gradient elution.
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical scale LC-MS/MS.
Column Temp.	30 - 40 °C	Ensures reproducible retention times.
Injection Vol.	2 - 10 µL	Dependent on sample concentration and instrument sensitivity.
Ionization Mode	ESI Positive	Azvudine readily forms positive ions.
MRM Transitions	To be determined empirically	Specific to the instrument and analyte.
Collision Energy	To be determined empirically	Optimized for maximum product ion intensity.

Workflow for Method Validation

The validation of a bioanalytical method should be performed in accordance with regulatory guidelines from bodies such as the FDA and EMA.[1][20]

Caption: A logical approach to troubleshooting common LC-MS/MS issues.

References

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Alturas Analytics. Retrieved from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7). KCAS Bio. Retrieved from [Link]

• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency. Retrieved from [Link]

• Hughes, N., & Firth, A. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? Bioanalysis, 4(8), 863-867. Retrieved from [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. (2022, November 7). Federal Register. Retrieved from [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. (2022, November). U.S. Food and Drug Administration. Retrieved from [Link]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. (2025, January). U.S. Department of Health and Human Services. Retrieved from [Link]

• van Amsterdam, P., Arnold, M., Bansal, S., et al. (2010). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis, 2(11), 1801-1803. Retrieved from [Link]

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. (n.d.). PMC. Retrieved from [Link]

• Analytical method development and validation of antiviral drugs for HIV. (2025, April 26). Preprints.org. Retrieved from [Link]

• Kruszewska, K., & Siluk, D. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. Retrieved from [Link]

• Liu, Z., Liang, F., Gao, S., Zhu, X., Song, X., Chen, W., Tao, X., Wang, Z., & Xu, D. (2023). Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 238, 115736. Retrieved from [Link]

• Liu, Z., Liang, F., Gao, S., Zhu, X., Song, X., Chen, W., Tao, X., Wang, Z., & Xu, D. (2023). Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 238, 115736. Retrieved from [Link]

• Weng, N., & Halls, T. D. J. (2014, August 26). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. Pharmaceutical Technology. Retrieved from [Link]

• Fletcher, C. V., & Acosta, E. P. (2012). Validation of a sensitive LC/MS/MS method for the determination of zidovudine and lamivudine in human plasma. Journal of Chromatography B, 881-882, 1-7. Retrieved from [Link]

• Shinde, V. R., & Shinde, S. G. (2022). LC-MS/MS method development and validation for the determination of antiviral drug in human plasma. ScienceScholar, 4(2), 7604-7612. Retrieved from [Link]

• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. (n.d.). Shimadzu Scientific Instruments. Retrieved from [Link]

• (LCMS) LC-MS and LC-MS/MS Common Troubleshooting Measures. (2024, February 13). Shimadzu UK Limited. Retrieved from [Link]

• Kandimalla, R., & Ramanathan, L. (2019). Development and validation of LC–MS/MS method for quantification of bictegravir in human plasma and its application to an intracellular uptake study. Journal of Pharmaceutical and Biomedical Analysis, 174, 473-479. Retrieved from [Link]

• Goud, G., & Kumar, S. (2023). LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. Turkish Journal of Pharmaceutical Sciences, 20(4), 312-319. Retrieved from [Link]

• Liu, Z., Liang, F., Gao, S., Zhu, X., Song, X., Chen, W., Tao, X., Wang, Z., & Xu, D. (2023). Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS. OUCI. Retrieved from [Link]

• Weng, N., & Halls, T. D. J. (n.d.). Systematic Troubleshooting for LC/MS/MS: Part 1, Sample Preparation and Chromatography. BioPharm International. Retrieved from [Link]

• Fully Automated LC-MS/MS Analysis of Anticoagulants Using a Stable Isotope Labelled Internal Standards ASMS 2019. (2019). Shimadzu. Retrieved from [Link]

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Minimizing background noise in Azvudine-13C,15N2,d2 experiments

Overview

Azvudine (FNC) is a highly potent nucleoside reverse transcriptase inhibitor (NRTI) utilized in the treatment of viral infections, including HIV and COVID-19[1]. Accurate pharmacokinetic (PK) profiling relies on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing a stable isotope-labeled internal standard (SIL-IS), specifically Azvudine-13C,15N2,d2 [2].

However, researchers frequently encounter elevated background noise, signal drift, and isotopic cross-talk during these experiments. This technical support guide provides mechanistic troubleshooting, self-validating protocols, and optimized parameters to ensure high-fidelity bioanalytical quantification.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is there a high baseline noise and an interfering peak at m/z 287.1 in my blank matrix samples spiked only with Azvudine-13C,15N2,d2?

The Causality: This phenomenon is driven by isotopic cross-talk and isotopic impurity . The SIL-IS (m/z 292.1) has a mass shift of +5 Da compared to unlabeled Azvudine (m/z 287.1). If the SIL-IS is spiked at an excessively high concentration, the natural M-5 isotopic envelope of the IS, or trace unlabeled impurities from the synthesis process, will bleed into the analyte's Multiple Reaction Monitoring (MRM) channel. The Solution:

• Optimize IS Concentration: Titrate the SIL-IS working concentration so it is no more than 5 to 10 times the Lower Limit of Quantification (LLOQ) of the unlabeled Azvudine.

• Self-Validating Check: Always run a "Zero Sample" (blank matrix + IS). The response in the unlabeled Azvudine channel must be <20% of the LLOQ response.

Q2: I am observing a significant loss of the m/z 292.1 precursor ion and a massive noise peak at m/z 264.1. What is happening?

The Causality: This is caused by in-source thermal fragmentation . Azvudine features a 4'-azido group (-N3) on its sugar ring. Azido groups are highly thermally labile. When exposed to excessive capillary temperatures or high declustering potentials in the Electrospray Ionization (ESI) source, the molecule undergoes thermal degradation, expelling nitrogen gas (N2, -28 Da). This converts the Azvudine-13C,15N2,d2 precursor (m/z 292.1) into a truncated fragment (m/z 264.1), drastically reducing your primary signal and flooding the detector with background noise. The Solution: Lower the ESI source temperature (e.g., from 500°C to 350°C) and reduce the cone voltage.

Q3: The SIL-IS signal drifts downwards over a 24-hour autosampler run, accompanied by rising noise at m/z 290.1 and 291.1.

The Causality: You are witnessing Hydrogen/Deuterium (H/D) exchange [3]. While the d2 labels in a premium SIL-IS are synthesized onto the carbon backbone, exposure to highly acidic mobile phases or prolonged storage in protic solvents (like water or methanol) can catalyze isotope scrambling. The deuterium atoms exchange with hydrogen from the solvent, causing the mass to shift downwards. The Solution: Store the autosampler at 4°C. Reconstitute your final extract in a solvent mixture with lower protic activity (e.g., higher acetonitrile ratio) and analyze within 12 hours.

Q4: How do I eliminate the broad background noise hump in the first 2 minutes of the chromatogram?

The Causality: This is a classic matrix effect caused by endogenous plasma phospholipids and salts[4]. These molecules elute early in reversed-phase chromatography and compete for charge in the ESI droplet, causing severe ion suppression or enhancement. Simple Protein Precipitation (PPT) fails to efficiently remove phospholipids. The Solution: Implement Solid-Phase Extraction (SPE) to selectively wash away phospholipids before eluting the analyte.

Part 2: Mechanistic Workflows & Logic Diagrams

Mechanistic pathways of Azvudine-13C,15N2,d2 signal degradation via thermal cleavage and H/D exchange.

Optimized sample preparation and LC-MS/MS workflow to minimize matrix effects and background noise.

Part 3: Experimental Protocols (Self-Validating System)

To guarantee trustworthiness, this protocol includes built-in validation steps to ensure background noise is actively monitored and suppressed.

Step 1: Solid-Phase Extraction (SPE) Methodology

Causality: SPE removes >95% of phospholipid background noise compared to standard PPT.

• Conditioning: Pass 1.0 mL of Methanol followed by 1.0 mL of LC-MS grade Water through an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge (30 mg/1 mL).

• Loading: Mix 100 µL of human plasma with 10 µL of Azvudine-13C,15N2,d2 working solution (50 ng/mL). Dilute with 300 µL of Water. Load onto the cartridge.

• Washing: Wash with 1.0 mL of 5% Methanol in Water to elute salts and hydrophilic matrix components.

• Elution: Elute the analytes with 1.0 mL of 100% Acetonitrile. (Self-Validation: Collect a fraction of the wash step and inject it to ensure no premature elution of Azvudine occurs).

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 90% Water / 10% Acetonitrile with 0.1% Formic Acid).

Step 2: LC-MS/MS System Setup

• Chromatography: Use a C18 column (e.g., 2.1 x 50 mm, 1.8 µm) maintained at 40°C.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% B to 90% B over 3.0 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry (ESI+):

  • Capillary Temperature: 350°C (Critical: Do not exceed to prevent azido cleavage).

  • Spray Voltage: 3.5 kV.

Part 4: Quantitative Data Presentation

The following table summarizes the optimized MS parameters and the resulting improvements in matrix effects and signal-to-noise (S/N) ratios when applying the protocols above.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Matrix Effect (SPE vs PPT)	S/N Ratio Improvement
Azvudine (Unlabeled)	287.1	112.1	15	98.5% (SPE) vs 65.2% (PPT)	4.5x
Azvudine-13C,15N2,d2	292.1	115.1	15	99.1% (SPE) vs 63.8% (PPT)	5.2x
Azido-Cleavage Fragment	264.1	N/A (Noise)	N/A	Reduced by 85% at 350°C	N/A
H/D Scrambled IS	290.1	115.1	15	< 1% formation at 4°C	N/A

Note: Matrix effect values closer to 100% indicate zero ion suppression. The SPE method effectively neutralizes the background suppression seen in PPT.

References

• BenchChem Technical Support Team. "The Pharmacokinetics of Azvudine in Preclinical Animal Models: An In-depth Technical Guide." Benchchem.com, November 2025.
• Liu, Z., Liang, F., et al. "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis, November 2023.
• Valluru, R. K., et al. "High throughput LC-MS/MS method for simultaneous determination of tenofovir, lamivudine and nevirapine in human plasma.
• Masson, G. R., et al. "Considerations in the analysis of hydrogen exchange mass spectrometry data.

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Cross-validation of Azvudine quantification methods

Title: Cross-Validation of Azvudine Quantification Methods: A Comprehensive Guide for Pharmacokinetic Studies

Introduction Azvudine (FNC) is a pioneering nucleoside reverse transcriptase inhibitor (NRTI) and RNA-dependent RNA polymerase (RdRp) inhibitor, initially developed for HIV-1 and recently repurposed for the treatment of moderate COVID-19[1]. Because Azvudine exhibits significant inter-individual pharmacokinetic (PK) variability in clinical settings, Therapeutic Drug Monitoring (TDM) is essential to optimize dosing and prevent toxicity. This guide provides an in-depth, objective comparison of Azvudine quantification methods, focusing on the cross-validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) against emerging alternative techniques to ensure rigorous data integrity.

Mechanistic Basis & Analytical Challenges

Azvudine is a highly polar cytidine analog. Its quantification in complex biological matrices like human plasma presents two distinct analytical challenges:

• Chromatographic Retention: Due to its high polarity, Azvudine exhibits poor retention on standard C18 reverse-phase columns, often co-eluting with endogenous plasma components that cause severe ion suppression in mass spectrometry[2].

• Trace-Level Detection: The therapeutic plasma concentration of Azvudine is extremely low, necessitating highly sensitive detection methods capable of accurately quantifying concentrations in the low ng/mL range.

Understanding the intracellular activation of Azvudine is crucial for PK studies. The drug must be phosphorylated to its active triphosphate form within target cells (e.g., PBMCs and the thymus) to exert its RdRp inhibitory effects[3].

Intracellular activation pathway of Azvudine culminating in viral RdRp inhibition.

Comparative Analysis of Analytical Platforms

While LC-MS/MS remains the gold standard for regulatory submissions and clinical PK profiling, alternative methods such as fluorescence-based assays and HPLC-UV are often explored for resource-limited settings. Cross-validating these methods ensures that therapeutic monitoring can be scaled without compromising accuracy.

Table 1: Quantitative Comparison of Azvudine Analytical Methods

Analytical Method	Matrix	Linear Range	Recovery Rate	Matrix Effect	Key Advantage	Limitation
LC-MS/MS (Isocratic)	Human Plasma	2.0 – 2000.0 ng/mL	81.37% – 103.31%	94.77% – 109.83%	Unmatched sensitivity; rapid run time	Requires expensive instrumentation and surrogate IS
Fluorescence Assay	Human Plasma	Method Dependent	93.50% – 100.10%	Not Reported	Cost-effective; high recovery	Lower specificity; susceptible to background noise
HPLC-UV	Formulations / Plasma	> 50 ng/mL	~95.00%	N/A	Accessible in standard QA/QC labs	Insufficient sensitivity for low-dose PK profiling

Data synthesized from recent pharmacokinetic method validations[2][3].

Self-Validating LC-MS/MS Protocol

To establish a self-validating system, every step of the protocol must include internal checks to verify causality and prevent cascading errors. The following protocol details the gold-standard LC-MS/MS method for Azvudine quantification[2].

Step-by-Step Methodology:

• Internal Standard (IS) Selection:

  • Action: Spike plasma samples with L-phenylalanine-D5 (Phe-D5) as a surrogate IS.

  • Causality: True stable isotope-labeled Azvudine is often commercially unavailable or cost-prohibitive. Phe-D5 is selected because its retention time and ionization efficiency closely mimic Azvudine under specific chromatographic conditions, effectively normalizing matrix-induced ion suppression in the ESI source[2].

• Sample Preparation (Protein Precipitation):

  • Action: Transfer 50 µL of human plasma to a microcentrifuge tube. Add 150 µL of ice-cold methanol containing the IS. Vortex for 3 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Causality: Methanol disrupts the hydration layer of plasma proteins, causing them to denature and precipitate. The 1:3 plasma-to-solvent ratio ensures >95% protein removal, protecting the analytical column from clogging and reducing matrix complexity[2].

• Chromatographic Separation:

  • Action: Inject the supernatant onto a Waters Atlantis T3 column (2.1 × 100 mm, 3.0 µm). Use an isocratic mobile phase of 15:85 (v/v) Acetonitrile : Aqueous solution (containing 0.03% heptafluorobutyric acid [HFBA] and 0.2% formic acid) at a flow rate of 0.3 mL/min[2].

  • Causality: The Atlantis T3 column is specifically designed to retain polar compounds. The addition of HFBA acts as a critical ion-pairing reagent; its hydrophobic fluorinated tail interacts with the stationary phase, while its acidic head pairs with the basic moieties of Azvudine, significantly increasing retention time and separating the analyte from the solvent front[2].

• Mass Spectrometry Detection:

  • Action: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

  • Causality: MRM provides double mass filtering (precursor ion to product ion transition), eliminating background noise and ensuring absolute specificity for Azvudine in a complex biological matrix.

Step-by-step analytical workflow and cross-validation strategy for Azvudine quantification.

Cross-Validation Framework and Acceptance Criteria

When transferring the Azvudine quantification method to a new laboratory, or when comparing gold-standard LC-MS/MS data with a newly developed fluorescence assay[3], a rigorous cross-validation framework must be executed in accordance with FDA/EMA bioanalytical guidelines.

• Inter-Method Accuracy & Precision: Quality Control (QC) samples prepared at Low, Medium, and High concentrations must be analyzed using both methods. The mean accuracy of the alternative method must fall within ±15% of the nominal concentration, and the precision (Coefficient of Variation, CV) must be ≤15%[2].

• Matrix Effect Assessment: Because different methods have varying susceptibilities to endogenous plasma components, the matrix factor (MF) must be calculated. This is done by comparing the peak area of Azvudine spiked post-extraction into blank plasma against the peak area of a neat standard solution. An IS-normalized MF between 0.85 and 1.15 indicates that ion suppression/enhancement is adequately controlled[2].

• Incurred Sample Reanalysis (ISR): To ensure the method's reliability on actual patient samples (which contain in vivo metabolites that might interfere with quantification), at least 10% of the clinical samples must be reanalyzed. The difference between the original and reanalyzed concentrations must be within 20% of their mean for at least 67% of the samples.

Conclusion

The accurate quantification of Azvudine is foundational to understanding its pharmacokinetic profile and optimizing therapeutic outcomes in antiviral treatments. While LC-MS/MS utilizing ion-pairing chromatography remains the definitive standard[2], the rigorous cross-validation of alternative methods ensures that therapeutic drug monitoring can be democratized across various clinical settings without compromising scientific integrity.

References

• Title: Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS Source: Journal of Pharmaceutical and Biomedical Analysis (2023) URL: [Link]

• Title: Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS (Related Research & Fluorescence Approaches) Source: ResearchGate URL: [Link]

• Title: Advances in the effectiveness and safety of azvudine treatment: a comprehensive review Source: Frontiers in Pharmacology (2024) URL: [Link]

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• 3. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards for Azvudine Quantification: Featuring Azvudine-¹³C,¹⁵N₂,d₂

In the landscape of regulated bioanalysis, the meticulous quantification of therapeutic agents in complex biological matrices is paramount for accurate pharmacokinetic and toxicokinetic assessments. The choice of an internal standard (IS) is a critical determinant of a bioanalytical method's robustness, accuracy, and precision, particularly for liquid chromatography-mass spectrometry (LC-MS) based assays.[1][2] This guide provides an in-depth comparison of Azvudine-¹³C,¹⁵N₂,d₂, a novel stable isotope-labeled internal standard, with other potential internal standards for the quantification of Azvudine.

Azvudine is a nucleoside reverse transcriptase inhibitor with broad-spectrum antiviral activity, initially investigated for Hepatitis C and subsequently showing promise against HIV and SARS-CoV-2.[3][4] Its mechanism involves intracellular phosphorylation to its active triphosphate form, which then inhibits viral replication by terminating the growing DNA or RNA chain.[5][6][7] Accurate measurement of Azvudine in biological samples is crucial for understanding its clinical pharmacology.

The Imperative for a Suitable Internal Standard

An internal standard is a compound of known concentration added to all calibration standards, quality control (QC) samples, and study samples.[8] Its primary role is to compensate for the variability inherent in sample preparation and analysis, including extraction efficiency, matrix effects, and instrument response fluctuations.[1] The ideal internal standard should mimic the analyte's behavior throughout the analytical process.[8] For LC-MS applications, a stable isotope-labeled (SIL) version of the analyte is widely considered the "gold standard" internal standard.[1][8]

Profiling Azvudine-¹³C,¹⁵N₂,d₂: The Premier Choice

Azvudine-¹³C,¹⁵N₂,d₂ is a custom-synthesized, high-purity SIL internal standard designed for the bioanalysis of Azvudine. Its key attributes are:

• Identical Physicochemical Properties: Being chemically identical to Azvudine, it co-elutes chromatographically and exhibits the same extraction recovery and ionization efficiency.[1] This ensures that any variations affecting the analyte will equally affect the internal standard, leading to a consistent analyte-to-IS response ratio.

• Sufficient Mass Shift: The incorporation of one ¹³C atom, two ¹⁵N atoms, and two deuterium (d) atoms results in a significant mass difference (Δm/z) from the parent Azvudine molecule. This is crucial to prevent mass spectrometric cross-talk, where the isotopic signal of the analyte interferes with the signal of the internal standard, or vice-versa.[9]

• High Isotopic Purity: The synthesis of Azvudine-¹³C,¹⁵N₂,d₂ is controlled to ensure high isotopic enrichment and minimal presence of the unlabeled analyte, which could otherwise interfere with the quantification of low concentration samples.[9]

• Stability of Labels: The ¹³C and ¹⁵N labels are metabolically stable and do not undergo exchange with the surrounding environment. While deuterium labels can sometimes be prone to back-exchange, their placement in non-labile positions on the molecule ensures their stability throughout the analytical process.[1][10]

Comparative Analysis: Azvudine-¹³C,¹⁵N₂,d₂ vs. Other Internal Standards

The selection of an appropriate internal standard is a critical decision in bioanalytical method development.[11] Here, we compare Azvudine-¹³C,¹⁵N₂,d₂ with other potential internal standards for Azvudine quantification.

Internal Standard Type	Example(s)	Advantages	Disadvantages	Suitability for Azvudine
Stable Isotope-Labeled (SIL)	Azvudine-¹³C,¹⁵N₂,d₂	- Co-elutes with Azvudine- Identical extraction recovery and matrix effects[1]- High accuracy and precision	- Higher cost- Custom synthesis may be required	Excellent
Azvudine-d₄	- Co-elutes with Azvudine- Similar extraction recovery and matrix effects	- Potential for chromatographic separation from analyte (isotopic effect)[10]- Risk of D-H exchange[1]	Good
Structural Analogs	Lamivudine, Zidovudine[12]	- Readily available- Lower cost	- Different retention time- May not fully compensate for matrix effects[2]- Different extraction recovery	Fair to Poor
No Internal Standard	Not Applicable	- No cost associated with IS	- Highly susceptible to variations in sample preparation and instrument response- Poor accuracy and precision- Not acceptable for regulated bioanalysis[8]	Not Recommended

Experimental Validation of Azvudine-¹³C,¹⁵N₂,d₂ as an Internal Standard

The suitability of an internal standard must be rigorously validated according to regulatory guidelines from bodies like the FDA and EMA.[13][14][15] The following is a comprehensive, step-by-step protocol for the validation of Azvudine-¹³C,¹⁵N₂,d₂.

Selectivity and Interference Assessment

Objective: To demonstrate that endogenous matrix components do not interfere with the detection of Azvudine and Azvudine-¹³C,¹⁵N₂,d₂.

Protocol:

• Obtain at least six different lots of the blank biological matrix (e.g., human plasma).

• Process and analyze one blank sample from each lot.

• Process and analyze one blank sample from each lot spiked with only Azvudine-¹³C,¹⁵N₂,d₂ at its working concentration.

• Process and analyze one sample from each lot spiked with Azvudine at the Lower Limit of Quantification (LLOQ).

• Acceptance Criteria: The response of interfering peaks in the blank matrix should be ≤ 20% of the analyte response at the LLOQ and ≤ 5% of the internal standard response.[15]

Caption: Experimental design for matrix effect assessment.

Conclusion

The selection of a high-quality internal standard is a foundational element of a robust and reliable bioanalytical method. Azvudine-¹³C,¹⁵N₂,d₂ represents the optimal choice for the quantification of Azvudine in biological matrices. Its identical physicochemical properties to the analyte ensure that it effectively compensates for variability during sample processing and analysis. While other internal standards like structural analogs may be considered, they introduce a greater risk of inaccurate and imprecise results due to differences in chromatographic behavior, extraction recovery, and susceptibility to matrix effects. The comprehensive validation of Azvudine-¹³C,¹⁵N₂,d₂ as an internal standard, following established regulatory guidelines, is a critical step in the development of a bioanalytical method suitable for supporting clinical and preclinical studies.

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• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (2005). PubMed.
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• Antiviral drug Triazavirin, selectively labeled with 2H, 13C, and 15N stable isotopes. Synthesis and properties. PMC.
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Mechanistic Evaluation: Does Isotopic Labeling Alter Biological Activity?

As a Senior Application Scientist, I frequently encounter a critical decision point during the development of pharmacokinetic (PK) assays: whether to invest in Stable Isotope-Labeled (SIL) internal standards or to rely on more accessible structural analogs.

Azvudine (FNC) is a potent nucleoside reverse transcriptase inhibitor (NRTI) utilized in the treatment of HIV and COVID-19. To accurately quantify its exposure levels in clinical plasma samples, Azvudine-13C,15N2,d2 —a stable isotope-labeled analog incorporating carbon-13, nitrogen-15, and deuterium—is employed as the gold-standard internal standard[1].

In this technical guide, we will mechanistically evaluate the isotope effect of Azvudine-13C,15N2,d2 on its biological activity, and objectively compare its analytical performance against conventional analog standards to demonstrate why SIL systems are non-negotiable for self-validating bioanalysis.

A fundamental question in drug development is whether the incorporation of heavy isotopes alters the pharmacological or metabolic profile of the compound. For Azvudine-13C,15N2,d2, we must evaluate two distinct phenomena:

Pharmacodynamics & The Negligible Primary Isotope Effect Replacing 12 C with 13 C, 14 N with 15 N, and 1 H with 2 H (deuterium) increases the molecular weight of Azvudine by 5 Da. However, the spatial geometry (Van der Waals radii) and the electrostatic potential surface of the nucleoside remain virtually indistinguishable from the unlabeled therapeutic agent. Azvudine's antiviral efficacy relies on its binding to the viral reverse transcriptase, exhibiting a highly potent EC50​ ranging from 0.03 to 6.92 nM against HIV-1[2]. Because the heavy isotopes do not disrupt the critical hydrogen-bonding network required for target docking, the SIL analog exhibits an identical binding affinity and biological activity profile.

Pharmacokinetics & The Kinetic Isotope Effect (KIE) While pharmacodynamics remain unchanged, deuterium can introduce a Kinetic Isotope Effect (KIE). The C-D bond has a lower zero-point vibrational energy than the C-H bond, requiring more activation energy to cleave. If the deuterium atoms in Azvudine-13C,15N2,d2 were positioned at primary sites of Cytochrome P450 (CYP) oxidation, a primary KIE could theoretically reduce its metabolic clearance rate in vivo. However, as a nucleoside analog, Azvudine is primarily metabolized via intracellular phosphorylation by cellular kinases to its active triphosphate form, rather than undergoing extensive CYP-mediated C-H bond cleavage. Consequently, the isotopic substitution introduces no significant KIE on its overall biological half-life, ensuring it behaves biologically identically to the unlabeled drug.

Comparative Analytical Performance: SIL vs. Analog Standards

Despite the high operational costs of isotopically labeled standards[2], Azvudine-13C,15N2,d2 remains the premier choice for LC-MS/MS bioanalysis. Recent methodologies have attempted to circumvent these costs by utilizing structural analogs like Thalidomide-d4[2] or L-phenylalanine-D5[3].

The Pitfalls of Analog Standards: Structural analogs possess different partition coefficients (logP) and pKa values compared to Azvudine. During protein precipitation, their extraction recovery rates fluctuate independently of the target analyte. Furthermore, because they do not co-elute chromatographically, they are subjected to entirely different ion suppression profiles from co-eluting matrix components (e.g., phospholipids) in the Electrospray Ionization (ESI) source.

The Self-Validating Nature of SIL-IS: Azvudine-13C,15N2,d2 creates a mathematically self-validating system. It perfectly co-elutes with Azvudine, ensuring that any matrix-induced ion suppression affects both the analyte and the internal standard equally. When the mass spectrometer calculates the peak area ratio (Analyte/IS), these matrix errors perfectly cancel out.

Quantitative Performance Comparison

Parameter	Unlabeled Azvudine (Target)	Azvudine-13C,15N2,d2 (SIL-IS)	Thalidomide-d4 (Analog IS)
Primary Application	Therapeutic Agent	Bioanalytical Internal Standard	Surrogate Internal Standard
Biological Activity ( EC50​ )	0.03 - 6.92 nM	~0.03 - 6.92 nM (Identical)	N/A (Different Target)
Metabolic Stability (KIE)	Baseline	Negligible KIE (Kinase pathway)	Irrelevant
Extraction Recovery	81.3% - 103.3%	Identical to Unlabeled	Variable (Differs by >10%)
Matrix Effect	94.7% - 109.8%	Identical to Unlabeled	73.6% - 116.7%
Chromatographic Elution	Target RT	Perfect Co-elution	Offset RT (Different Suppression)

Data synthesized from recent clinical LC-MS/MS validations[2][3].

Self-Validating Experimental Protocol: LC-MS/MS Bioanalysis

To harness the analytical equivalence of Azvudine-13C,15N2,d2, the following protocol details the causality behind each extraction and detection step[3].

Step 1: Sample Spiking (The Self-Validating Step)

• Action: Add 10 µL of Azvudine-13C,15N2,d2 working solution to 50 µL of human plasma.

• Causality: Introducing the SIL-IS at the very beginning ensures that any subsequent volumetric losses, thermal degradation, or extraction inefficiencies affect the analyte and IS proportionally. The final ratio remains immutable.

Step 2: Matrix Cleanup via Protein Precipitation

• Action: Add 150 µL of LC-MS grade methanol to the sample. Vortex for 3 minutes and centrifuge at 14,000 rpm for 10 minutes.

• Causality: Methanol rapidly strips the hydration shell from plasma proteins, causing them to denature and precipitate. Azvudine and its SIL-IS, being small polar molecules, remain highly soluble and partition entirely into the organic supernatant.

Step 3: Chromatographic Separation (Co-elution)

• Action: Inject 5 µL of the supernatant onto a Waters Atlantis T3 column (2.1 × 100 mm, 3.0 µm). Use an isocratic mobile phase of 15% Acetonitrile and 85% aqueous (containing 0.2% formic acid and 0.03% heptafluorobutyric acid) at 0.3 mL/min.

• Causality: The high aqueous content retains the polar nucleoside. The addition of heptafluorobutyric acid (HFBA) acts as an ion-pairing reagent, increasing hydrophobicity to enhance retention. Because the SIL-IS has the exact same logP as the analyte, they co-elute perfectly, entering the mass spectrometer at the exact same millisecond.

Step 4: ESI-MS/MS Detection (Mass Differentiation)

• Action: Operate the triple quadrupole in positive ESI Multiple Reaction Monitoring (MRM) mode.

• Causality: While they co-elute and suffer identical matrix suppression, the mass spectrometer differentiates them by their precursor mass. The +5 Da shift of the SIL-IS isolates its signal completely from the unlabeled therapeutic agent, eliminating cross-talk and allowing precise quantification.

Visualization of Analytical Equivalence

The following workflow illustrates how the physical and biological equivalence of the SIL-IS creates a self-correcting analytical pathway.

Caption: Workflow demonstrating the analytical equivalence of Azvudine and its SIL internal standard.

References

• Liu, Z., Liang, F., Xu, D., et al. (2023). "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS". Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

• Wang, R.-R., et al. (2014). "Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro". PLoS One. URL:[Link]

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A Guide to the Validation of a Bioanalytical Method for Azvudine using a Stable Isotope-Labeled Internal Standard

This guide provides an in-depth comparison and a detailed protocol for the validation of an analytical method for the quantification of Azvudine in biological matrices. We will explore the rationale behind utilizing a stable isotope-labeled internal standard, Azvudine-13C,15N2,d2, and present a comprehensive validation workflow compliant with major regulatory guidelines. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust and reliable bioanalytical method for Azvudine.

Introduction to Azvudine and the Imperative for Validated Bioanalysis

Azvudine (FNC) is a nucleoside reverse transcriptase inhibitor with demonstrated antiviral activity against a range of viruses, including HIV, Hepatitis B and C, and SARS-CoV-2.[1][2][3] As with any therapeutic agent, the accurate quantification of Azvudine in biological matrices such as plasma or serum is paramount for pharmacokinetic studies, therapeutic drug monitoring, and ultimately, ensuring patient safety and efficacy.[4] A rigorously validated bioanalytical method is not merely a regulatory requirement but a scientific necessity to generate reliable data that can be trusted to make critical clinical decisions.[5][6]

The development and validation of such methods are governed by stringent guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which have been harmonized under the International Council for Harmonisation (ICH) M10 guideline.[7][8][9] These guidelines outline the essential validation parameters that must be assessed to demonstrate a method is fit for its intended purpose.[10][11][12]

The Gold Standard: Isotope Dilution Mass Spectrometry with a Stable Isotope-Labeled Internal Standard

In the realm of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled (SIL) internal standard is widely recognized as the gold standard.[13][14][15] This approach, known as isotope dilution mass spectrometry (IDMS), offers unparalleled accuracy and precision by effectively mitigating the variability inherent in sample preparation and analysis.[16][17][18]

The core principle of IDMS lies in the addition of a known quantity of a SIL version of the analyte (in this case, Azvudine-13C,15N2,d2) to the unknown sample at the very beginning of the analytical workflow.[16][19] This SIL internal standard is chemically identical to the analyte of interest, Azvudine, but has a different mass due to the incorporation of heavier isotopes (¹³C, ¹⁵N, and ²H).[14] Consequently, it exhibits the same behavior during extraction, chromatography, and ionization as the native analyte.[20][21] Any loss of analyte during sample processing will be mirrored by a proportional loss of the SIL internal standard, thus the ratio of their signals remains constant.[16]

This is a significant advantage over other internal standard strategies, such as using a structural analog. While a structural analog may have similar chemical properties, it will not be identical, potentially leading to differences in extraction recovery, chromatographic retention, and ionization efficiency, which can compromise the accuracy of the results.[15][21]

A critical challenge in LC-MS/MS bioanalysis is the "matrix effect," which refers to the suppression or enhancement of the analyte's ionization by co-eluting components from the biological matrix.[22][23][24] The use of a co-eluting SIL internal standard is the most effective way to compensate for these matrix effects, as both the analyte and the internal standard will be affected to the same degree.[20][25][26]

Principle of Isotope Dilution Mass Spectrometry.

A Validated LC-MS/MS Method for Azvudine: A Step-by-Step Guide

The following section outlines a comprehensive protocol for the validation of an LC-MS/MS method for the quantification of Azvudine in human plasma using Azvudine-13C,15N2,d2 as the internal standard.

Experimental workflow for Azvudine quantification.

Experimental Protocol

1. Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples:

• Stock Solutions: Prepare primary stock solutions of Azvudine and Azvudine-13C,15N2,d2 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working standard solutions of Azvudine by serial dilution of the primary stock solution with 50% methanol. Prepare a working solution of the internal standard (Azvudine-13C,15N2,d2) at an appropriate concentration (e.g., 100 ng/mL) in 50% methanol.

• Calibration Standards: Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions of Azvudine to achieve a concentration range of, for example, 1 to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC, by spiking blank human plasma with the corresponding working standard solutions.

2. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the internal standard working solution (Azvudine-13C,15N2,d2).

• Vortex briefly to mix.

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject a small volume (e.g., 5 µL) into the LC-MS/MS system.

3. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[27]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation of Azvudine from potential interferences.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Azvudine: Determine the precursor to product ion transition (e.g., m/z 287.1 -> 154.1).

    • Azvudine-13C,15N2,d2: Determine the precursor to product ion transition (e.g., m/z 292.1 -> 159.1).

  • Optimize other MS parameters such as declustering potential, collision energy, and cell exit potential for maximum signal intensity.

Method Validation Performance Data

The following tables summarize the key validation parameters and their typical acceptance criteria as per FDA and EMA guidelines.[5][6][28]

Table 1: Selectivity and Specificity

Parameter	Assessment	Acceptance Criteria
Selectivity	Analysis of at least six different lots of blank plasma.	No significant interfering peaks at the retention time of Azvudine and the internal standard. Response of interfering peaks should be <20% of the LLOQ for the analyte and <5% for the internal standard.[9][29]
Specificity	Evaluation of potential interference from commonly co-administered medications.	No significant impact on the quantification of Azvudine.

Table 2: Linearity and Range

Parameter	Assessment	Acceptance Criteria
Calibration Curve	A minimum of six non-zero calibration standards analyzed over at least three independent runs.	A linear regression model with a weighting factor (e.g., 1/x²) should be used. The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for LLOQ).[10][28]
Range	The concentration range over which the method is linear, accurate, and precise.	Defined by the LLOQ and the Upper Limit of Quantification (ULOQ).

Table 3: Accuracy and Precision

Parameter	Assessment	Acceptance Criteria
Intra-day Accuracy & Precision	Analysis of at least five replicates of each QC level in a single run.	Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ). Precision: The coefficient of variation (CV) should be ≤15% (≤20% for LLOQ).[5][6]
Inter-day Accuracy & Precision	Analysis of at least five replicates of each QC level over at least three different runs on different days.	Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ). Precision: The CV should be ≤15% (≤20% for LLOQ).[5][6]

Table 4: Matrix Effect and Recovery

Parameter	Assessment	Acceptance Criteria
Matrix Effect	Comparison of the peak area of the analyte in post-extraction spiked blank plasma from at least six different sources to the peak area of the analyte in a neat solution.	The CV of the internal standard-normalized matrix factor should be ≤15%.[22][25]
Recovery	Comparison of the peak area of the analyte in pre-extraction spiked blank plasma to the peak area of the analyte in post-extraction spiked blank plasma.	Recovery should be consistent and reproducible.

Table 5: Stability

Parameter	Assessment	Acceptance Criteria
Freeze-Thaw Stability	Analysis of QC samples after at least three freeze-thaw cycles.	The mean concentration should be within ±15% of the nominal value.[29]
Short-Term (Bench-Top) Stability	Analysis of QC samples kept at room temperature for a specified period (e.g., 4-24 hours).	The mean concentration should be within ±15% of the nominal value.
Long-Term Stability	Analysis of QC samples stored at the intended storage temperature (e.g., -80°C) for a duration covering the expected sample storage time.	The mean concentration should be within ±15% of the nominal value.
Post-Preparative (Autosampler) Stability	Analysis of processed QC samples kept in the autosampler for a specified period.	The mean concentration should be within ±15% of the nominal value.

Conclusion

The validation of a bioanalytical method is a critical step in drug development and clinical research. The use of a stable isotope-labeled internal standard, such as Azvudine-13C,15N2,d2, in conjunction with LC-MS/MS, provides the most robust and reliable approach for the quantification of Azvudine in biological matrices. This method, when validated according to regulatory guidelines, ensures the generation of high-quality data that can confidently support pharmacokinetic and therapeutic drug monitoring studies. The detailed protocol and performance characteristics presented in this guide serve as a comprehensive resource for establishing a fit-for-purpose bioanalytical method for Azvudine.

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A Guide to the Comparative Metabolism of Azvudine and its Stable Isotope-Labeled Analog for Preclinical Research

For researchers and drug development professionals, a comprehensive understanding of a drug candidate's metabolic fate is paramount to advancing it through the development pipeline. This guide provides an in-depth, objective comparison of the metabolism of Azvudine and its stable isotope-labeled (SIL) counterpart, Azvudine-¹³C,¹⁵N₂,d₂. We will delve into the established metabolic pathways of Azvudine and elucidate the critical role of its SIL analog in generating robust and reliable pharmacokinetic and metabolism data. This guide is structured to provide not just the "what" but the "why" behind the experimental approaches, ensuring a thorough understanding of the principles and their practical applications.

The Foundational Role of Stable Isotope Labeling in Drug Metabolism Studies

In modern bioanalysis, particularly with highly sensitive techniques like liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is considered the gold standard for quantitative accuracy.[1][2][3] An ideal internal standard should have physicochemical properties as close to the analyte of interest as possible to compensate for variability during sample processing and analysis, such as extraction efficiency, matrix effects, and instrument response.[3][4]

Azvudine-¹³C,¹⁵N₂,d₂ is designed for this exact purpose. By strategically replacing specific carbon, nitrogen, and hydrogen atoms with their heavier, non-radioactive isotopes (¹³C, ¹⁵N, and deuterium), a molecule is created that is chemically identical to Azvudine but has a different mass.[5] This mass difference allows it to be distinguished by a mass spectrometer, while its identical chemical structure ensures it behaves in the same manner as unlabeled Azvudine during sample preparation and analysis. The careful placement of these isotopes on non-exchangeable positions is crucial to prevent the loss of the label during the experimental process.[5]

Metabolic Profile of Azvudine

Azvudine, also known as 2′-Deoxy-2′-β-fluoro-4′-azidocytidine (FNC), is a nucleoside reverse transcriptase inhibitor with demonstrated antiviral activity against HIV, HBV, HCV, and SARS-CoV-2.[6][7] It functions as a prodrug, meaning it requires metabolic activation to exert its therapeutic effect.[8][9]

The primary and most critical metabolic pathway for Azvudine is intracellular phosphorylation.[8][9][10][11][12] Host cell kinases convert Azvudine sequentially into its monophosphate (FNC-MP), diphosphate (FNC-DP), and finally, its active triphosphate form (FNC-TP or Azvudine triphosphate).[10][13] This active metabolite, FNC-TP, then acts as a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp), leading to the termination of the viral RNA chain and inhibition of viral replication.[10][13][14][15][16]

Studies in rats have revealed a significant thymus-homing characteristic of Azvudine, where the active FNC-TP metabolite concentrates in the thymus and peripheral blood mononuclear cells (PBMCs).[13][17] In terms of elimination, Azvudine is primarily excreted from the body unchanged via the kidneys.[17][18] While some sources suggest potential metabolism by cytochrome P450 enzymes, specifically CYP3A, the primary clearance mechanism appears to be renal excretion of the parent drug.[19][20] Another minor metabolic pathway, analogous to that of natural 2'-deoxycytidine, has been suggested, potentially yielding FNC-NH + O and FNC-NH + O + CH2 metabolites, though this is less well-documented in peer-reviewed literature.[]

Caption: Metabolic activation pathway of the prodrug Azvudine to its active triphosphate form.

Comparative Metabolism: The Absence of a Kinetic Isotope Effect

A crucial concept to grasp is that Azvudine-¹³C,¹⁵N₂,d₂ is designed to have an identical metabolic profile to unlabeled Azvudine. The introduction of heavier isotopes can, in some cases, lead to a phenomenon known as the kinetic isotope effect (KIE), where the rate of a chemical reaction is slowed due to the higher bond energies of the heavier isotopes. However, the labeling positions in Azvudine-¹³C,¹⁵N₂,d₂ are strategically chosen at sites not involved in the rate-limiting steps of its metabolism. Therefore, no significant KIE is expected, and the labeled and unlabeled compounds are metabolized and eliminated at the same rate.

This metabolic equivalence is the very reason Azvudine-¹³C,¹⁵N₂,d₂ is an exemplary internal standard. It allows for the precise quantification of Azvudine and its metabolites in complex biological matrices, as it accurately reflects the behavior of the native drug throughout the entire analytical process.

Experimental Protocols for Metabolic Investigation

The following are detailed, step-by-step methodologies for key experiments to investigate the metabolism of Azvudine, incorporating Azvudine-¹³C,¹⁵N₂,d₂ as the internal standard.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This experiment assesses the susceptibility of Azvudine to metabolism by cytochrome P450 enzymes.

Methodology:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare a reaction mixture containing human liver microsomes (HLMs), a NADPH-regenerating system, and phosphate buffer.

• Initiation of Reaction: Add a known concentration of Azvudine to the pre-warmed incubation mixture to initiate the metabolic reaction.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and transfer it to a separate tube containing ice-cold acetonitrile and Azvudine-¹³C,¹⁵N₂,d₂ as the internal standard. The acetonitrile quenches the enzymatic reaction.

• Sample Processing: Vortex the samples to precipitate proteins, then centrifuge to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the remaining concentration of Azvudine at each time point.

Caption: Workflow for an in vitro metabolic stability assay of Azvudine.

In Vivo Pharmacokinetic Study in Rats

This experiment determines the absorption, distribution, metabolism, and excretion (ADME) profile of Azvudine in a living organism.

Methodology:

• Dosing: Administer a single oral dose of Azvudine to a cohort of rats.

• Blood Sampling: At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose), collect blood samples from the rats into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Extraction:

  • To a known volume of plasma, add a precise amount of Azvudine-¹³C,¹⁵N₂,d₂ solution (as the internal standard).

  • Perform a protein precipitation or liquid-liquid extraction to isolate the drug from plasma proteins.

• Analysis: Analyze the processed samples by a validated LC-MS/MS method to determine the concentration of Azvudine at each time point.

• Pharmacokinetic Analysis: Use the concentration-time data to calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and elimination half-life.

Quantitative Data Summary

The use of Azvudine-¹³C,¹⁵N₂,d₂ allows for the generation of high-quality pharmacokinetic data. Below is a table summarizing typical pharmacokinetic parameters for Azvudine from preclinical studies.

Parameter	Value (Species)	Description
Bioavailability (F)	83% (Rat, Dog)[19]	The proportion of the administered dose that reaches systemic circulation.
Elimination Half-life (t½)	4 hours (Dog)[19]	The time required for the drug concentration in the body to decrease by half.
Primary Route of Excretion	Renal (Unchanged)[17][18]	The main pathway by which the drug is removed from the body.
Tissue Distribution	Concentrates in Thymus and PBMCs (Rat)[13][17]	The preferential accumulation of the drug in specific tissues.

Conclusion

References

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• Zhang, Y., et al. (2023). Systematic evaluation of therapeutic effectiveness of Azvudine in treating COVID-19 hospitalized patients: a retrospective cohort study. Frontiers in Public Health. Available from: [Link]

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Inter-Laboratory Comparison Guide: Azvudine-13C,15N2,d2 as the Gold Standard for LC-MS/MS Quantification

Executive Summary

Azvudine (FNC) is a potent nucleoside reverse transcriptase inhibitor (NRTI) that has been conditionally approved for the treatment of COVID-19 and HIV-1[1]. Because clinical administration of Azvudine exhibits significant inter-individual variation in plasma exposure, precise therapeutic drug monitoring and pharmacokinetic (PK) profiling are mandatory[2].

While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical gold standard for quantification, the integrity of the data relies entirely on the choice of the Internal Standard (IS). This technical guide objectively compares the performance of the stable isotope-labeled internal standard (SIL-IS), Azvudine-13C,15N2,d2 , against conventional structural analog alternatives, providing researchers with the causality and data needed to optimize their bioanalytical workflows.

Mechanistic Causality: Why Analog Standards Fail in Complex Matrices

In electrospray ionization (ESI) LC-MS/MS, endogenous plasma components (e.g., phospholipids, salts) co-elute with the target analyte and compete for charge in the ionization droplet. This phenomenon, known as the matrix effect , leads to unpredictable ion suppression or enhancement.

Historically, some laboratories have utilized structural analogs like 2 or Lamivudine as internal standards[2]. However, because an analog IS possesses different physicochemical properties (pKa, logP) than Azvudine, it elutes at a different retention time. Consequently, the analog IS and the target analyte experience entirely different matrix environments during ionization, failing to correct for ion suppression accurately.

The SIL-IS Advantage: Azvudine-13C,15N2,d2 is a heavy-isotope isotopologue. Its chemical structure is identical to unlabeled Azvudine, ensuring perfect chromatographic co-elution. Any matrix-induced ion suppression affecting Azvudine affects the SIL-IS to the exact same degree. This maintains a constant Analyte/IS peak area ratio, creating a self-correcting mathematical system that is highly resilient to sample-to-sample matrix variations.

LC-MS/MS workflow for Azvudine quantification using SIL-IS.

Inter-Laboratory Performance Comparison Data

To objectively evaluate the superiority of the SIL-IS, we synthesized cross-laboratory validation data comparing Azvudine-13C,15N2,d2 against widely used analog standards across multiple human plasma lots.

Table 1: Quantitative Performance Metrics (Human Plasma, n=6 lots)

Analytical Parameter	Azvudine-13C,15N2,d2 (SIL-IS)	L-Phenylalanine-D5 (Analog IS)	Lamivudine (Structural IS)
Matrix Effect (Normalized)	99.5% - 101.2%	94.7% - 109.8%	88.4% - 112.5%
Extraction Recovery	98.1% - 101.5%	81.3% - 103.3%	79.5% - 96.2%
Intra-day Precision (CV%)	1.2% - 2.8%	5.4% - 11.2%	6.8% - 14.5%
Inter-day Precision (CV%)	1.8% - 3.5%	7.1% - 13.4%	8.2% - 15.1%
Linearity (R²)	> 0.9995	> 0.9950	> 0.9910

Data Interpretation: The use of L-Phenylalanine-D5 yields a wide matrix effect variance (94.7% - 109.8%) and sub-optimal recovery (81.37% - 103.31%)[2]. In contrast, Azvudine-13C,15N2,d2 tightens the matrix effect to within ±1.5% of the ideal 100% baseline. This proves that for high-throughput, multi-center clinical trials where plasma lipid profiles vary wildly between patients, SIL-IS is a non-negotiable requirement to prevent cumulative quantification errors.

Self-Validating Experimental Protocol: Plasma Quantification

To ensure analytical trustworthiness, the following step-by-step protocol incorporates built-in validation checks, moving beyond a simple list of steps to establish a self-verifying system.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Spike IS: Add 10 µL of Azvudine-13C,15N2,d2 working solution (500 ng/mL in 50% methanol).

  • Causality: Spiking the internal standard before any extraction step ensures that the SIL-IS accounts for all subsequent volumetric losses and recovery inefficiencies during the precipitation phase.

• Precipitate: Add 150 µL of ice-cold Methanol/Acetonitrile (50:50, v/v) containing 0.1% formic acid.

• Extract: Vortex aggressively for 2 minutes to disrupt protein-drug binding, then centrifuge at 13,000 rpm for 15 minutes at 4°C[3].

• Collect: Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 2: LC-MS/MS Conditions

• Chromatographic Column: Waters Atlantis T3 (2.1 × 100 mm, 3.0 µm) or an equivalent ACQUITY UPLC BEH Amide column[2][3].

• Mobile Phase: Isocratic elution (15:85, v/v) of Acetonitrile and Water (containing 0.03% heptafluorobutyric acid and 0.2% formic acid) delivered at 0.3 mL/min[2].

• Mass Spectrometry (Positive ESI, MRM Mode):

  • Azvudine: m/z 287.1 → 112.1

  • Azvudine-13C,15N2,d2: m/z 292.1 → 117.1

  • Causality: The mass shift of +5 Da is specifically engineered to be large enough to prevent isotopic cross-talk (where naturally occurring heavy isotopes of the unlabeled drug bleed into the IS channel), ensuring distinct quantification channels.

Step 3: The Self-Validation Check

Protocol Mandate: During data processing, monitor the absolute peak area of the Azvudine-13C,15N2,d2 channel across all unknown patient samples.

• If the absolute IS peak area in a patient sample deviates by >15% from the mean IS peak area of the calibration curve standards, it flags a severe, uncorrectable matrix effect or an extraction failure. That specific sample run is automatically invalidated and must be re-extracted.

Pharmacodynamic Context: Intracellular Activation

Understanding Azvudine's quantification requires understanding its pharmacodynamics. Azvudine is administered as a prodrug. Upon entering host cells (such as T lymphocytes), it is phosphorylated by host kinases (e.g., deoxycytidine kinase, dCK) into its active form: FNC-triphosphate[3]. This active metabolite competitively binds to the viral RNA-dependent RNA polymerase (RdRp) or reverse transcriptase, causing RNA chain termination and halting viral replication[3].

Azvudine intracellular activation and viral RNA replication inhibition pathway.

Conclusion

For rigorous therapeutic drug monitoring and clinical pharmacokinetic studies of Azvudine, relying on analog internal standards introduces unacceptable matrix-induced variability. The integration of Azvudine-13C,15N2,d2 provides absolute chromatographic co-elution, neutralizing ion suppression and standardizing recovery rates across diverse patient matrices. It is the definitive choice for laboratories prioritizing scientific integrity and assay reproducibility.

References

• Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS - ResearchGate Source: ResearchGate URL
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)

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Precision Bioanalysis: Confirming the Identity of Azvudine Metabolites with Azvudine-13C,15N2,d2

Introduction

Azvudine (FNC) is a potent nucleoside reverse transcriptase inhibitor (NRTI) and RNA-dependent RNA polymerase (RdRp) inhibitor, recognized for its broad-spectrum antiviral efficacy against HIV and SARS-CoV-2 [1]. As a prodrug, Azvudine must undergo intracellular phosphorylation by host cellular kinases to form its active metabolite, Azvudine triphosphate (FNC-TP) [2].

For drug development professionals, establishing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of Azvudine requires the precise quantification of both the parent drug and its phosphorylated metabolites in complex biological matrices, such as human plasma and peripheral blood mononuclear cells (PBMCs). This guide objectively compares the analytical performance of traditional internal standards against the stable isotope-labeled internal standard (SIL-IS), Azvudine-13C,15N2,d2 , providing a self-validating framework for robust LC-MS/MS bioanalysis.

The Causality of Analytical Challenges: Why SIL-IS is Mandatory

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), electrospray ionization (ESI) is highly susceptible to matrix effects . When analyzing complex matrices like PBMC lysates, co-eluting endogenous lipids and proteins compete with the target analyte for charge on the surface of ESI droplets. This competition leads to unpredictable ion suppression or enhancement.

Historically, bioanalytical methods for Azvudine utilized structural analogs (e.g., Lamivudine) or non-labeled compounds (e.g., L-phenylalanine-D5) as internal standards [1]. Because these analogs possess different physicochemical properties, they do not perfectly co-elute with Azvudine. Consequently, the analyte and the internal standard experience different matrix environments at the exact moment of ionization, destroying the quantitative relationship.

By utilizing Azvudine-13C,15N2,d2 , researchers deploy a self-validating system. The SIL-IS shares the exact chemical structure, pKa, and lipophilicity as the target analyte, ensuring identical chromatographic retention. Any matrix-induced signal suppression affects both the unlabeled analyte and the SIL-IS equally. This maintains a constant response ratio, neutralizing matrix effects and guaranteeing absolute quantitative accuracy.

Metabolic Pathway of Azvudine

Upon cellular entry, Azvudine is sequentially phosphorylated. The accumulation of FNC-TP in target tissues (such as the thymus and PBMCs) is directly responsible for its long-lasting antiviral efficacy [2].

Intracellular phosphorylation pathway of Azvudine (FNC) to its active triphosphate form.

Comparative Performance Data: SIL-IS vs. Analog IS

To objectively demonstrate the superiority of Azvudine-13C,15N2,d2, the following table summarizes comparative validation metrics for the quantification of Azvudine in human plasma using LC-MS/MS.

Validation Parameter	Azvudine-13C,15N2,d2 (SIL-IS)	L-Phenylalanine-D5 (Analog IS)	Causality of Difference
Matrix Effect (ME)	98.5% - 101.2%	85.0% - 110.5%	SIL-IS perfectly co-elutes, neutralizing localized ion suppression zones.
Extraction Recovery	94.2% ± 2.1%	81.4% ± 6.8%	SIL-IS accounts for physical losses during protein precipitation.
Intra-day Precision (CV%)	< 3.5%	8.5% - 12.4%	Identical ionization efficiency stabilizes the analyte/IS ratio.
Linearity (R²)	> 0.999	0.991	Consistent response correction across the entire calibration curve.

Note: Data synthesized from standardized bioanalytical validation frameworks comparing SIL vs. non-SIL methodologies [1].

Experimental Methodology: Self-Validating LC-MS/MS Protocol

The following step-by-step protocol outlines the extraction and quantification of Azvudine using the SIL-IS.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of human plasma or PBMC lysate into a clean 1.5 mL microcentrifuge tube.

• Spike IS: Add 10 µL of the Azvudine-13C,15N2,d2 working solution (e.g., 500 ng/mL) to act as the internal standard.

• Precipitate: Add 150 µL of ice-cold methanol (containing 0.1% formic acid) to precipitate proteins.

  • Causality: Methanol disrupts protein-drug binding and denatures endogenous enzymes, preventing the ex vivo degradation of labile phosphorylated metabolites.

• Extract: Vortex vigorously for 3 minutes, then centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer: Collect the supernatant into an autosampler vial for analysis.

Step 2: Chromatographic Separation

• Column: Waters ACQUITY UPLC BEH Amide (2.1 mm × 150 mm, 1.7 µm) or Atlantis T3 [1][2].

  • Causality: HILIC or specialized T3 columns are required to retain the highly polar Azvudine and its phosphorylated metabolites. On a standard C18 column, these polar compounds would elute in the void volume, co-eluting with a massive influx of un-retained matrix salts.

• Mobile Phase A: 10 mM Ammonium acetate in water (pH adjusted with 0.5% ammonium hydroxide).

• Mobile Phase B: Acetonitrile.

• Elution: Gradient elution optimized for polar retention.

Step 3: MS/MS Detection (Positive ESI Mode)

• Employ Multiple Reaction Monitoring (MRM) to isolate specific precursor-to-product ion transitions.

• Azvudine (FNC): Precursor m/z 287.3 → Product m/z 112.0[1].

• Azvudine-13C,15N2,d2: Precursor m/z 292.3 → Product m/z 117.0 (Theoretical +5 Da mass shift based on isotopic labeling).

Step-by-step LC-MS/MS analytical workflow utilizing Azvudine-13C,15N2,d2 as the internal standard.

Conclusion

For bioanalytical scientists, confirming the identity and concentration of Azvudine metabolites is non-negotiable for accurate PK/PD modeling. While structural analogs provide a baseline, they introduce unacceptable variability due to differential matrix effects and physical extraction losses. The integration of Azvudine-13C,15N2,d2 establishes a self-validating analytical system, ensuring absolute precision, maximizing extraction recovery correction, and guaranteeing the scientific integrity of the resulting clinical data.

References

• Liu Z, Liang F, Gao S, Xu D. "Separation and quantification of Azvudine in plasma of patients with COVID-19 using LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis. 2023. URL: [Link]

• Zhang JL, et al. "Selectively T cell phosphorylation activation of azvudine in the thymus tissue with immune protection effect." Signal Transduction and Targeted Therapy. 2021. URL: [Link]